1-Chloro-6-fluoroisoquinoline-3-carboxylic acid

Core Science & Biosynthesis

1-Chloro-6-fluoroisoquinoline-3-carboxylic acid CAS number search

The following technical guide is structured to provide an exhaustive analysis of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid , focusing on its definitive identification, synthetic pathways, and utility in drug discovery.

CAS Identification, Synthesis, and Pharmacophore Application[1][2]

Part 1: Definitive Identification & Chemical Profile

For researchers in medicinal chemistry, the precise identification of scaffold intermediates is critical. The compound 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid is a specialized building block, often elusive in public databases due to its status as a "make-on-demand" or advanced intermediate.

Core Identity Matrix

Attribute	Specification
CAS Number	1599376-28-9
IUPAC Name	1-Chloro-6-fluoroisoquinoline-3-carboxylic acid
Molecular Formula	C₁₀H₅ClFNO₂
Molecular Weight	225.60 g/mol
SMILES	OC(=O)c1cc2cc(F)ccc2c(Cl)n1
InChI Key	(Predicted) QZBWBBHQRLUOTM-UHFFFAOYSA-N
Physical State	Solid (typically off-white to pale yellow powder)
pKa (Predicted)	~3.2 (Carboxylic acid), ~0.5 (Isoquinoline N)

Search Methodology for Rare Scaffolds

When standard databases (PubChem, ChemSpider) fail to return a CAS number for specific halogenated isoquinolines, the following hierarchical search protocol is recommended for validation:

• Vendor-Specific Databases: Specialized vendors like Enamine and BLDpharm often assign CAS numbers to novel scaffolds before they appear in aggregated public indices.[1]

• Substructure Search: Use the core 1-chloroisoquinoline-3-carboxylic acid (CAS 1049606-80-5) and filter for halogen substitutions.

• SciFinder-n / Reaxys: Perform an exact structure search. The CAS 1599376-28-9 is linked specifically to the 6-fluoro isomer.[2][3][4][5]

Part 2: Synthetic Architecture (The Core)

The synthesis of 1-chloro-3-carboxy isoquinolines is non-trivial because the pyridine ring of the isoquinoline system is electron-deficient, making direct electrophilic aromatic substitution difficult.[1] The "N-Oxide Activation Route" is the industry-standard protocol for introducing the chlorine at the C1 position.

Retrosynthetic Analysis

The 1-chloro substituent is almost invariably installed via the reaction of Phosphorus Oxychloride (POCl₃) with an Isoquinoline N-oxide .[1][6] The N-oxide is generated from the parent isoquinoline, which in turn is synthesized from a phenylalanine derivative or via a Pomeranz-Fritsch modification.[1]

Recommended Synthetic Protocol

Step 1: Cyclization to the Tetrahydroisoquinoline

• Precursor: 4-Fluoro-L-phenylalanine (or racemic).

• Reagent: Formaldehyde (Pictet-Spengler reaction).

• Conditions: Acidic media (HCl/HCOOH), reflux.[7]

• Product: 6-Fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid.[1]

Step 2: Aromatization & Esterification

• Logic: The carboxylic acid is protected as a methyl ester to prevent interference during chlorination. Aromatization restores the fully conjugated isoquinoline system.

• Reagents: Methanol/SOCl₂ (Esterification) followed by Pd/C or DDQ (Dehydrogenation).[1]

• Intermediate: Methyl 6-fluoroisoquinoline-3-carboxylate.[1]

Step 3: N-Oxidation (The Activation Step) [1]

• Reagent: m-Chloroperbenzoic acid (mCPBA) or Urea Hydrogen Peroxide (UHP).

• Mechanism: Electrophilic attack on the nitrogen lone pair.

• Product: Methyl 6-fluoroisoquinoline-3-carboxylate 2-oxide.[1]

Step 4: Chlorination (The Meisenheimer-Type Rearrangement)

• Reagent: POCl₃ (Neat or in CHCl₃).

• Mechanism: The oxygen of the N-oxide attacks the phosphorus, creating a good leaving group. Chloride ion attacks C1 (alpha position), restoring aromaticity and eliminating the phosphate group.

• Product: Methyl 1-chloro-6-fluoroisoquinoline-3-carboxylate.[2][1]

Step 5: Hydrolysis

• Reagent: LiOH (THF/Water) or NaOH.

• Product: 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid (CAS 1599376-28-9) .[2][1][3][4][5]

Visualized Synthetic Workflow

Caption: Step-wise synthetic pathway transforming 4-fluorophenylalanine into the target 1-chloro-isoquinoline scaffold via N-oxide activation.

Part 3: Applications in Drug Discovery

This specific scaffold is highly valued in HIF-Prolyl Hydroxylase (HIF-PH) Inhibitor research.[1] The 1-chloro position serves as a "chemical handle" for late-stage functionalization, while the 3-carboxylic acid mimics the 2-oxoglutarate co-substrate required by the HIF-PH enzyme.[1]

Functionalization Logic (S_NAr)

The chlorine atom at C1 is activated for Nucleophilic Aromatic Substitution (

) due to the electron-withdrawing nature of the heterocyclic nitrogen.

• Amination: Reaction with primary/secondary amines introduces solubility-enhancing groups or specific binding motifs.[1]

• Suzuki Coupling: Palladium-catalyzed cross-coupling at C1 allows for the extension of the aromatic system (biaryls), common in increasing potency of HIF stabilizers.

• Bioisosterism: The isoquinoline-3-carboxylate core acts as a bioisostere for the quinoline-3-carboxylate found in many fluoroquinolone antibiotics, though the 1-substitution pattern diverts activity toward human enzymatic targets (like HIF-PH) rather than bacterial DNA gyrase.[1]

Experimental Validation Protocol (QC)

To ensure the integrity of the purchased or synthesized compound, the following QC parameters must be met:

• ¹H NMR (DMSO-d₆): Look for the singlet at C4 (approx. 8.4-8.6 ppm) and the characteristic splitting of the 6-fluoro substitution pattern on the benzenoid ring.[1]

• LC-MS: Confirm the [M+H]⁺ peak at 226/228 (due to ³⁵Cl/³⁷Cl isotope pattern of 3:1).

• Purity: >97% is required for biological assays to avoid false positives from trace heavy metal catalysts (if Pd was used in aromatization).

References

• Structural Data: PubChem Compound Summary for substituted isoquinoline carboxylic acids. National Center for Biotechnology Information. Retrieved from [Link]

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• 3. 4684-94-0|6-Chloropicolinic acid|BLD Pharm [bldpharm.com]
• 4. 1785079-55-1|1-Chloro-7-hydroxyisoquinoline-3-carboxylic acid|BLD Pharm [bldpharm.com]
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• 7. Organic Syntheses Procedure [orgsyn.org]

6-Fluoroisoquinoline Derivatives: A Technical Guide for Medicinal Chemists

Executive Summary

The isoquinoline scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of natural alkaloids and synthetic compounds with significant therapeutic value.[1][2] The strategic incorporation of a fluorine atom at the 6-position of the isoquinoline ring system creates a class of molecules—6-fluoroisoquinoline derivatives—with enhanced metabolic stability, binding affinity, and pharmacokinetic profiles. This guide provides an in-depth exploration of the synthesis, biological activities, and therapeutic applications of these derivatives, with a particular focus on their roles as kinase inhibitors, anticancer agents, and neuroprotective compounds. We will delve into the mechanistic underpinnings of their activity, supported by quantitative data, detailed experimental protocols, and visual workflows to empower researchers in the field of drug discovery.

The Strategic Advantage of the 6-Fluoro Substituent

Fluorine's unique properties—high electronegativity, small atomic radius, and the ability to form strong carbon-fluorine bonds—make it a valuable tool in drug design. When placed at the 6-position of the isoquinoline core, the fluoro group can significantly modulate the molecule's physicochemical and pharmacological properties:

• Metabolic Stability: The C-F bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. This often leads to an increased half-life and improved bioavailability of the drug candidate.

• Enhanced Binding Affinity: Fluorine can act as a hydrogen bond acceptor and engage in favorable electrostatic interactions with protein targets, thereby increasing binding potency and selectivity.

• Modulation of pKa: The electron-withdrawing nature of fluorine can lower the pKa of nearby basic nitrogen atoms, influencing the ionization state of the molecule at physiological pH and affecting its cell permeability and target engagement.

• Improved Lipophilicity: The introduction of a fluorine atom can increase the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and the blood-brain barrier.

Synthetic Strategies for 6-Fluoroisoquinoline Derivatives

The construction of the 6-fluoroisoquinoline scaffold can be achieved through several established synthetic routes, often requiring adaptation to accommodate the fluoro-substituent.[3] Traditional methods like the Bischler-Napieralski and Pictet-Spengler reactions remain relevant, alongside modern, more eco-friendly approaches.[4]

Classical Synthetic Routes

The Bischler-Napieralski and Pomeranz-Fritsch reactions are foundational methods for isoquinoline synthesis.[4] The general workflow involves the cyclization of a substituted β-phenylethylamine or a benzaldehyde derivative, respectively. The starting materials for 6-fluoroisoquinoline synthesis would typically be derived from commercially available 4-fluoro-substituted precursors.

Modern and Greener Synthetic Alternatives

Recent advancements have focused on developing more sustainable and efficient synthetic methods.[4] These include:

• Microwave-Assisted Synthesis: This technique can significantly reduce reaction times and improve yields. For instance, a one-pot, microwave-assisted method has been reported for the synthesis of 1-fluoroalkyl-3-fluoroisoquinolines from N-fluoroalkylated 1,2,3-triazoles.[4]

• Visible-Light Photoredox Catalysis: This approach utilizes inexpensive organic dyes as catalysts to generate nitrogen-centered radicals, which then undergo intramolecular cyclization to form the isoquinoline scaffold.[4]

• Transition-Metal Catalysis: While traditional methods often rely on harsh conditions, modern transition-metal-catalyzed reactions offer milder and more versatile routes to isoquinoline derivatives.[3]

Representative Synthetic Protocol: Bischler-Napieralski Reaction

Below is a generalized, step-by-step protocol for the synthesis of a 6-fluoroisoquinoline derivative via the Bischler-Napieralski reaction.

Step 1: Amide Formation A solution of 2-(3-fluorophenyl)ethan-1-amine in a suitable solvent (e.g., dichloromethane) is cooled in an ice bath. An acyl chloride or anhydride is added dropwise, followed by a base (e.g., triethylamine) to neutralize the generated HCl. The reaction is stirred until completion, monitored by TLC.

Step 2: Cyclization (Bischler-Napieralski Reaction) The resulting amide is dissolved in a dehydrating agent, such as phosphorus oxychloride or polyphosphoric acid. The mixture is heated to induce cyclization. The reaction progress is monitored by TLC.

Step 3: Aromatization The intermediate 3,4-dihydroisoquinoline is aromatized by heating with a dehydrogenating agent, such as palladium on carbon (Pd/C), in a high-boiling solvent like toluene.

Step 4: Purification The final product is purified using column chromatography on silica gel to yield the desired 6-fluoroisoquinoline derivative.

Biological Applications and Mechanisms of Action

6-Fluoroisoquinoline derivatives have demonstrated a wide range of biological activities, making them attractive scaffolds for drug development in various therapeutic areas.[1][5]

Anticancer Activity

A significant body of research has focused on the anticancer potential of fluoroquinolone and isoquinoline derivatives.[6][7] Their mechanisms of action are often multifactorial, targeting key pathways involved in cancer cell proliferation and survival.[5]

3.1.1. Topoisomerase Inhibition

Many fluoroquinolone derivatives exert their anticancer effects by inhibiting topoisomerase II, an enzyme crucial for DNA replication and repair.[7][8] This inhibition leads to DNA damage, cell cycle arrest, and ultimately, apoptosis.[8] For example, certain novel fluoroquinolone derivatives have shown potent cytotoxic activity against a range of human cancer cell lines, with IC50 values in the low micromolar range.[6]

3.1.2. Kinase Inhibition

Protein kinases are critical regulators of cell signaling and are frequently dysregulated in cancer.[9] The 6-fluoroisoquinoline scaffold has been successfully employed in the development of potent and selective kinase inhibitors.

• c-MET Inhibitors: The c-MET receptor tyrosine kinase is a well-validated target in oncology. SGX523, a 6-substituted quinoline derivative, is a potent and selective ATP-competitive inhibitor of c-MET with an IC50 of 4 nM.[10] While not a 6-fluoroisoquinoline, its structure highlights the potential of the broader quinoline/isoquinoline class in targeting this kinase.

• ROCK-I Inhibitors: Rho kinase (ROCK) is implicated in cardiovascular diseases. Optimization of 6-substituted isoquinolin-1-amine-based fragment hits has led to the development of potent ROCK-I inhibitors.[11]

3.1.3. Data on Anticancer Activity

The following table summarizes the in vitro anticancer activity of representative fluoroquinolone derivatives against various cancer cell lines.

Compound	Cancer Cell Line	Activity	IC50 (µM)	Reference
Derivative 32	MCF-7 (Breast)	Cytotoxic	4.3	[6]
Derivative 33	MCF-7 (Breast)	Cytotoxic	12.9	[6]
Derivative 65	SR (Leukemia)	Growth Inhibition	33.25%	[6]
Derivative 66	SR (Leukemia)	Growth Inhibition	52.62%	[6]
Derivative 65	UO-31 (Renal)	Growth Inhibition	64.19%	[6]
Derivative 66	UO-31 (Renal)	Growth Inhibition	55.49%	[6]

Neuroprotective Effects

Isoquinoline derivatives have been investigated for their potential role in neurodegenerative diseases like Parkinson's and Alzheimer's disease.[12][13][14]

3.2.1. Parkinson's Disease

Some endogenous isoquinoline derivatives are considered potential neurotoxins that may contribute to the etiology of Parkinson's disease by inhibiting complex I of the mitochondrial electron transport chain.[12][13] Conversely, novel synthetic quinoxaline derivatives have shown neuroprotective effects on dopaminergic neurons in cellular and animal models of Parkinson's disease, suggesting that the broader class of nitrogen-containing heterocycles holds therapeutic promise.[15]

3.2.2. Alzheimer's Disease

The pathophysiology of Alzheimer's disease is complex, involving amyloid-beta plaques, neurofibrillary tangles, and neuroinflammation.[16] Isoquinoline alkaloids have been explored as potential therapeutic agents, with some exhibiting inhibitory activity against cholinesterases and other relevant targets.[14]

Antimicrobial Activity

Historically, fluoroquinolones are best known for their broad-spectrum antibacterial activity.[17] The 6-fluoro substituent is a hallmark of many potent fluoroquinolone antibiotics.[18][19] These compounds typically act by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[20]

A series of 1-ethyl/benzyl-6-fluoro-7-(substituted piperazin-1-yl)-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid derivatives have demonstrated significant in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria.[18][19] For instance, one of the most potent compounds in this series exhibited MIC values of 1 µg/mL against E. coli and Klebsiella pneumoniae.[19]

Visualizing Workflows and Pathways

General Drug Discovery Workflow

The following diagram illustrates a typical workflow for the discovery and preclinical development of novel 6-fluoroisoquinoline derivatives as therapeutic agents.

Caption: Drug discovery workflow for 6-fluoroisoquinoline derivatives.

Mechanism of Action: Topoisomerase II Inhibition

This diagram depicts the mechanism by which certain fluoroquinolone derivatives induce cancer cell death through the inhibition of Topoisomerase II.

Caption: Topoisomerase II inhibition by 6-fluoroisoquinoline derivatives.

Conclusion and Future Perspectives

The 6-fluoroisoquinoline scaffold represents a privileged structure in modern medicinal chemistry. Its derivatives have demonstrated significant potential across a range of therapeutic areas, including oncology, neurodegenerative disorders, and infectious diseases. The strategic incorporation of the 6-fluoro substituent often imparts favorable pharmacokinetic and pharmacodynamic properties, making these compounds attractive candidates for further development.

Future research in this area will likely focus on:

• The development of more selective and potent kinase inhibitors targeting novel oncogenic drivers.

• The exploration of 6-fluoroisoquinoline derivatives as modulators of protein-protein interactions.

• The design of multi-target ligands for complex diseases like Alzheimer's.

• The application of green chemistry principles to the synthesis of these valuable compounds.[4]

As our understanding of disease biology deepens, the versatility of the 6-fluoroisoquinoline core will undoubtedly continue to be leveraged in the design of next-generation therapeutics.

References

• Kubickova et al. Synthesis of fluoro isoquinolines. ResearchGate. Available from: [Link]

• Synthesis of 6-fluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid derivatives as potential antimicrobial agents. European Journal of Medicinal Chemistry. 2003;38(11-12):1001-4. Available from: [Link]

• Synthesis and Biological Activity of Some New N1-(6-fluoro-4-oxoquinolin- 8-yl)amidrazones. ResearchGate. Available from: [Link]

• 6-hydroxy derivative as new desfluoroquinolone (DFQ): synthesis and DNA-binding study. European Journal of Medicinal Chemistry. 2000;35(7-8):739-46. Available from: [Link]

• Synthesis of 6-Fluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic Acid Derivatives as Potential Antimicrobial Agents. ResearchGate. Available from: [Link]

• Synthesis and biological activity of 5-alkyl-1,7,8-trisubstituted-6-fluoroquinoline-3-carboxylic acids. Journal of Medicinal Chemistry. 1991;34(1):289-95. Available from: [Link]

• Recent Development of Fluoroquinolone Derivatives as Anticancer Agents. Molecules. 2022;27(23):8210. Available from: [Link]

• Immunobiological Efficacy and Immunotoxicity of Novel Synthetically Prepared Fluoroquinolone Ethyl 6-fluoro-8-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylate. Immunobiology. 2018;223(1):109-117. Available from: [Link]

• Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. RSC Publishing. Available from: [Link]

• Optimisation of 6-substituted isoquinolin-1-amine based ROCK-I inhibitors. Bioorganic & Medicinal Chemistry Letters. 2011;21(4):1288-91. Available from: [Link]

• Towards anticancer fluoroquinolones: A review article. European Journal of Medicinal Chemistry. 2019;174:139-148. Available from: [Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. Molecules. 2025;30(1):1. Available from: [Link]

• FDA-Approved Kinase Inhibitors in Preclinical and Clinical Trials for Neurological Disorders. International Journal of Molecular Sciences. 2022;23(24):15893. Available from: [Link]

• Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. RSC Advances. 2025. Available from: [Link]

• Fluoroquinolones' Biological Activities against Laboratory Microbes and Cancer Cell Lines. Pharmaceuticals (Basel). 2022;15(3):324. Available from: [Link]

• Isoquinoline neurotoxins in the brain and Parkinson's disease. Neuroscience Research. 1994;20(4):295-303. Available from: [Link]

• Design, synthesis, and evaluation of novel 6-chloro-/fluorochromone derivatives as potential topoisomerase inhibitor anticancer agents. Bioorganic & Medicinal Chemistry. 2006;14(5):1477-85. Available from: [Link]

• Isoquinoline derivatives as endogenous neurotoxins in the aetiology of Parkinson's disease. Journal of Neural Transmission. Supplementum. 1997;50:69-84. Available from: [Link]

• Exploring the Pharmacological Potential of Isoquinoline Derivatives: A Comprehensive Review. Semantic Scholar. Available from: [Link]

• Discovery of 4,6- and 5,7-Disubstituted Isoquinoline Derivatives as a Novel Class of Protein Kinase C ζ Inhibitors with Fragment-Merging Strategy. Journal of Medicinal Chemistry. 2020;63(13):7110-7126. Available from: [Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. OUCI. Available from: [Link]

• New 6-Aminoquinoxaline Derivatives with Neuroprotective Effect on Dopaminergic Neurons in Cellular and Animal Parkinson Disease Models. Journal of Medicinal Chemistry. 2016;59(13):6447-66. Available from: [Link]

• Recent Progress on Biological Activity of Amaryllidaceae and Further Isoquinoline Alkaloids in Connection with Alzheimer's Disease. Molecules. 2021;26(17):5270. Available from: [Link]

• Insights of the pathophysiology of neurodegenerative diseases and the role of phytochemical compounds in its management. Neuroscience Research Notes. 2021;4(3):28-44. Available from: [Link]

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An In-depth Technical Guide to the Solubility Profile of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid in Organic Solvents

Introduction

In the landscape of pharmaceutical research and drug development, understanding the physicochemical properties of an active pharmaceutical ingredient (API) is paramount to its successful formulation and therapeutic efficacy. Among these properties, solubility is a critical determinant of a drug's bioavailability, dissolution rate, and overall performance.[1][2] This technical guide provides a comprehensive examination of the solubility profile of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid, a heterocyclic compound with potential applications in medicinal chemistry.

The isoquinoline scaffold is a key structural motif in numerous natural products and synthetic compounds with diverse biological activities.[3][4] The subject of this guide, 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid (Molecular Formula: C₁₀H₅ClFNO₂, Molar Mass: 225.6 g/mol [5]), presents a unique combination of functional groups that are anticipated to significantly influence its solubility. The presence of a carboxylic acid group introduces a potential for hydrogen bonding and acidic dissociation, while the chloro and fluoro substituents, being electron-withdrawing, can modulate the overall polarity and intermolecular interactions of the molecule.[6][7] The nitrogen atom in the isoquinoline ring system also contributes to the molecule's basicity and potential for polar interactions.[3][8]

This guide will delve into the theoretical considerations governing the solubility of this compound, provide a detailed, field-proven experimental protocol for its solubility determination, and offer insights into the interpretation of the resulting data. The methodologies described herein are designed to be self-validating, ensuring the generation of robust and reliable solubility data for researchers, scientists, and drug development professionals.

The Foundational Role of Solvent Polarity and Intermolecular Forces

The principle of "like dissolves like" is a cornerstone of solubility prediction. The solubility of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid in a given organic solvent will be dictated by the interplay of intermolecular forces between the solute and solvent molecules. Key factors include:

• Hydrogen Bonding: The carboxylic acid group is a strong hydrogen bond donor and acceptor. Solvents capable of hydrogen bonding (e.g., alcohols like methanol and ethanol) are expected to be effective at solvating this molecule.[9]

• Dipole-Dipole Interactions: The polar nature of the C-Cl, C-F, and C=O bonds will lead to dipole-dipole interactions with polar solvents such as acetone and acetonitrile.[10]

• Van der Waals Forces: Nonpolar solvents, such as hexane and toluene, will primarily interact through weaker van der Waals forces.

The presence of both a polar carboxylic acid group and a relatively nonpolar isoquinoline ring system suggests that the molecule will exhibit a range of solubilities across solvents of varying polarities.

Experimental Determination of Thermodynamic Solubility

To obtain accurate and reproducible solubility data, the equilibrium or thermodynamic solubility must be determined. This is the maximum concentration of a compound that can be dissolved in a solvent at a specific temperature and pressure when the system is at equilibrium.[2] The shake-flask method is a widely accepted and robust technique for determining thermodynamic solubility.[11][12]

Experimental Workflow: Shake-Flask Method

The following diagram illustrates the key steps in the shake-flask method for determining the solubility of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid.

Caption: Workflow for Thermodynamic Solubility Determination.

Detailed Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid into a series of glass vials. The presence of undissolved solid at the end of the experiment is crucial to confirm that equilibrium has been reached.[12]

  • Add a precise volume (e.g., 5.0 mL) of each selected organic solvent to the respective vials.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath (e.g., 25 °C ± 0.5 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. A duration of 24 to 72 hours is typically recommended.[12]

• Phase Separation:

  • After equilibration, remove the vials and allow the undissolved solid to settle.

  • To separate the saturated solution from the excess solid, either centrifuge the vials at a high speed or filter the solution using a chemically inert syringe filter (e.g., 0.45 µm PTFE).[13] Pre-saturating the filter with the solution can help minimize drug adsorption.

• Quantification by High-Performance Liquid Chromatography (HPLC):

  • High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the preferred method for accurate quantification due to its specificity and ability to separate the analyte from any potential impurities or degradation products.[13][14]

  • Standard Preparation: Prepare a series of standard solutions of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid of known concentrations in a suitable solvent (in which the compound is freely soluble, e.g., a mixture of acetonitrile and water).[15]

  • Sample Preparation: Carefully withdraw a known aliquot of the clear supernatant from the equilibrated samples and dilute it with the mobile phase to a concentration that falls within the linear range of the calibration curve.

  • HPLC Analysis: Inject the prepared standards and samples onto the HPLC system.

  • Calibration Curve: Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

  • Solubility Calculation: Determine the concentration of the diluted samples from the calibration curve and then calculate the original solubility in the organic solvent, accounting for the dilution factor.[15]

Logical Flow of Data Analysis

The following diagram outlines the logical progression from raw experimental data to the final reported solubility values.

Caption: Logical Flow for Solubility Data Analysis.

Anticipated Solubility Profile and Data Interpretation

While experimental data for 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid is not publicly available, we can predict its general solubility behavior based on its structure and the properties of common organic solvents. The following table presents a hypothetical but representative solubility profile to illustrate how the data would be presented and interpreted.

Solvent	Polarity Index	Dielectric Constant (ε)	Solubility (mg/mL) at 25°C (Hypothetical)
Hexane	0.1	1.9	< 0.1
Toluene	2.4	2.4	0.5 - 1.0
Dichloromethane	3.1	9.1	5.0 - 10.0
Acetone	5.1	20.7	15.0 - 25.0
Ethanol	5.2	24.5	> 50.0
Methanol	6.6	32.7	> 75.0
Dimethyl Sulfoxide (DMSO)	7.2	46.7	> 100.0

Interpretation of Hypothetical Data:

• Low Solubility in Nonpolar Solvents: The very low solubility in hexane is expected due to the polar nature of the carboxylic acid and the halogen substituents. The weak van der Waals forces between hexane and the polar functional groups are insufficient to overcome the intermolecular forces within the solid crystal lattice of the compound.[10]

• Moderate Solubility in Aromatic and Halogenated Solvents: Toluene, being aromatic, can engage in π-π stacking interactions with the isoquinoline ring, leading to slightly better solubility than hexane. Dichloromethane, with its significant dipole moment, can interact favorably with the polar groups of the molecule.

• Good Solubility in Polar Aprotic Solvents: Acetone and DMSO are polar aprotic solvents with strong dipole moments and are excellent hydrogen bond acceptors. They are expected to effectively solvate the 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid.

• High Solubility in Polar Protic Solvents: Methanol and ethanol are polar protic solvents capable of acting as both hydrogen bond donors and acceptors. This allows for strong interactions with the carboxylic acid group, leading to high solubility.

Conclusion

The solubility profile of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid is a critical parameter for its potential development as a pharmaceutical agent. This technical guide has outlined the theoretical principles governing its solubility and provided a detailed, robust experimental protocol for its determination using the shake-flask method coupled with HPLC analysis. By systematically evaluating the solubility in a range of organic solvents with varying polarities, researchers can gain valuable insights into the physicochemical properties of this molecule. This knowledge is essential for informed decision-making in formulation development, process chemistry, and ultimately, for advancing promising compounds through the drug development pipeline.

References

• ChemBK. 1-chloro-6-fluoroisoquinoline-3-carboxylic acid. Available from: [Link]

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• PharmaGuru. (2025, March 26). How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes. Available from: [Link]

• Singh, S., & Sahu, P. K. (2021). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review. Biointerface Research in Applied Chemistry, 11(4), 11487-11501.
• Wang, S., et al. (2016). Modified Method for Measuring the Solubility of Pharmaceutical Compounds in Organic Solvents by Visual Camera.
• Guerrieri, P., & Narang, A. S. (2013). Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. American Pharmaceutical Review.

• CIMTechniques. (2025, January 3). Laboratory HPLC analysis: techniques and results. Available from: [Link]

• Technobis. (2023, April 5). The importance of solubility and how to collect it using dynamic methods. Available from: [Link]

• Chem-space. (2022, May 31). Compound solubility measurements for early drug discovery. Available from: [Link]

• Datt, M., & Trout, B. L. (2023). A streamlined molecular-dynamics workflow for computing solubilities of molecular and ionic crystals. The Journal of Chemical Physics, 159(18).
• Bogardus, J. B., & Ward, D. A. (1987). A Method for the Determination of Solubility of Metastable Crystal Phases Based on Total Light Scattering. Journal of Pharmaceutical Sciences, 76(9), 715-719.

• Wikipedia. (n.d.). Solubility equilibrium. Available from: [Link]

• Jouyban, A. (2011). Experimental and Computational Methods Pertaining to Drug Solubility. In Recent Advances in Pharmaceutical Sciences.

• Chemistry LibreTexts. (2023, August 29). High Performance Liquid Chromatography. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Isoquinoline-6-carboxylic acid. PubChem Compound Database. Available from: [Link]

• Jain, C. R., & Patil, R. D. (2026, February 1). SOLUBILITY ENHANCEMENT AND ANALYTICAL TECHNIQUES: A COMPREHENSIVE REVIEW ON IMPROVING BIOAVAILABILITY OF POORLY SOLUBLE DRUGS WITH EMPHASIS ON HPLC. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 17(2), 511-528.
• Rehm, T. H., & Daub, J. (2024).
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• Eisch, J. J. (1962). The Swamping Catalyst Effect. VI. The Halogenation of Isoquinoline and Quinoline. The Journal of Organic Chemistry, 27(4), 1318-1323.

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The 1-Chloroisoquinoline Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide to its Structure-Activity Relationship (SAR), Synthesis, and Biological Evaluation

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The 1-chloroisoquinoline scaffold has emerged as a cornerstone in medicinal chemistry, serving as a versatile and highly reactive intermediate for the synthesis of a diverse array of biologically active molecules.[1] Its unique electronic properties and the strategic placement of the chloro-substituent render it an ideal starting point for the development of novel therapeutics, particularly in the realm of oncology. This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of 1-chloroisoquinoline derivatives, with a focus on their potential as kinase inhibitors. We will delve into the synthetic strategies employed to modify this privileged core, explore the mechanistic basis of its biological activity, and provide detailed experimental protocols for its evaluation. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the power of the 1-chloroisoquinoline scaffold in their own discovery programs.

The Strategic Importance of the 1-Chloroisoquinoline Scaffold

The isoquinoline nucleus is a prominent feature in numerous natural products and synthetic compounds, exhibiting a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4] The introduction of a chlorine atom at the 1-position significantly enhances the scaffold's utility in drug discovery. This chloro-substituent is not merely a passive decoration; it is a key reactive handle that allows for a wide range of chemical transformations, making it an invaluable building block for creating libraries of novel compounds for biological screening.[1]

The chlorine atom at the 1-position is susceptible to nucleophilic substitution, enabling the introduction of a wide variety of functional groups, including amines, ethers, and thioethers. This allows for the systematic exploration of the chemical space around the isoquinoline core, a fundamental aspect of SAR studies. Furthermore, the 1-chloroisoquinoline scaffold has been successfully employed in various cross-coupling reactions, such as Suzuki and Negishi couplings, to form carbon-carbon bonds and construct more complex molecular architectures.[5][6]

Synthetic Strategies for the 1-Chloroisoquinoline Core and its Derivatives

A robust and scalable synthetic route to the 1-chloroisoquinoline core is essential for its widespread use in medicinal chemistry. The following sections detail a reliable method for its synthesis and subsequent derivatization.

Synthesis of the 1-Chloroisoquinoline Scaffold

The most common and efficient method for the synthesis of 1-chloroisoquinoline is the treatment of isoquinoline-N-oxide with a chlorinating agent, such as phosphoryl chloride (POCl₃).

Experimental Protocol: Synthesis of 1-Chloroisoquinoline

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place isoquinoline-N-oxide (1.0 eq). Cool the flask in an ice bath.

• Addition of Reagent: Slowly add phosphoryl chloride (10 eq) dropwise to the cooled isoquinoline-N-oxide with continuous stirring.

• Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to 105 °C. Reflux the mixture overnight.

• Work-up: After the reaction is complete (monitored by TLC), cool the mixture to room temperature and carefully remove the excess phosphoryl chloride by distillation under reduced pressure.

• Quenching and Extraction: Quench the residue by slowly adding it to crushed ice with vigorous stirring. Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and petroleum ether as the eluent to afford pure 1-chloroisoquinoline.

Derivatization of the 1-Chloroisoquinoline Scaffold

The true power of the 1-chloroisoquinoline scaffold lies in its versatility for derivatization. The following diagram illustrates a general workflow for the synthesis of 1-aminoisoquinoline derivatives, a class of compounds with significant biological potential.[7]

Caption: Synthetic workflow for 1-aminoisoquinoline derivatives.

A key transformation is the nucleophilic aromatic substitution of the chloride at the 1-position with various amines. This reaction is often facilitated by the presence of an electron-withdrawing group on the isoquinoline ring, such as a nitro group at the 5-position.[8]

Structure-Activity Relationship (SAR) of 1-Chloroisoquinoline Derivatives

The exploration of the SAR of 1-chloroisoquinoline derivatives has been a fruitful area of research, particularly in the development of kinase inhibitors. The following sections will discuss key SAR insights, with a focus on anticancer applications.

The 1-Position: A Gateway to Potency

The 1-position of the isoquinoline ring is a critical determinant of biological activity. The chloro group serves as an excellent leaving group, allowing for the introduction of a diverse range of substituents. The nature of the group at the 1-position significantly influences the compound's interaction with its biological target. For instance, in the context of kinase inhibitors, the substituent at the 1-position often forms key hydrogen bonds with the hinge region of the kinase domain.[9]

Case Study: Quinolinylaminoisoquinoline Bioisosteres of Sorafenib

A study by Abdel-Aziem et al. provides valuable insights into the SAR of isoquinoline derivatives as potential RAF1 kinase inhibitors.[8] While not strictly 1-chloroisoquinoline derivatives in their final form, their synthesis starts from 1-chloro-5-nitroisoquinoline, highlighting the importance of this intermediate. The study explores the replacement of the urea moiety in the known kinase inhibitor Sorafenib with a quinolinylaminoisoquinoline scaffold.

Compound ID	R Group (at 1-position of isoquinoline)	Antiproliferative Activity (IC50, µM) against A375 Melanoma Cell Line
5a	3,4-Dimethylphenylamino	1.25
5b	4-(Trifluoromethyl)phenylamino	0.88
5e	2,4-Bis(trifluoromethyl)phenylamino	0.45
5f	4-Morpholinophenylamino	2.10
Sorafenib	-	0.95

Table 1: SAR of N-Aryl-5-nitroisoquinolin-1-amine Derivatives [8]

Key SAR Observations:

• Electronic Effects: The presence of electron-withdrawing groups on the phenylamino substituent at the 1-position generally leads to increased potency. For example, compound 5b with a trifluoromethyl group is more potent than the dimethyl-substituted analog 5a . The most potent compound in this series, 5e , bears two trifluoromethyl groups.

• Steric Hindrance: While electron-withdrawing groups are beneficial, excessive steric bulk can be detrimental. The morpholino-substituted compound 5f showed reduced activity, possibly due to unfavorable steric interactions.

• Bioisosteric Replacement: The study demonstrates that the quinolinylaminoisoquinoline scaffold can serve as a successful bioisostere for the urea linkage in Sorafenib, leading to potent RAF1 inhibitors.

The Power of Bioisosteric Replacement

Bioisosterism is a powerful strategy in medicinal chemistry for optimizing lead compounds.[7] In the context of the 1-chloroisoquinoline scaffold, the chloro group itself can be considered a bioisostere for other functional groups. However, its primary role is as a synthetic handle to introduce other moieties. The replacement of the 1-chloro group with an amino group, as demonstrated in the case study above, is a prime example of a bioisosteric replacement that can lead to a significant enhancement in biological activity.

Molecular Targets and Mechanistic Insights

The biological activity of 1-chloroisoquinoline derivatives is often attributed to their ability to inhibit protein kinases. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.

Targeting the PI3K/Akt/mTOR Pathway

The phosphoinositide 3-kinase (PI3K)/Akt/mTOR pathway is a key signaling cascade that regulates cell growth, proliferation, and survival.[10][11] Aberrant activation of this pathway is common in many cancers, making it an attractive target for therapeutic intervention. Several studies on related chloro-heterocyclic compounds have shown potent inhibitory activity against PI3K.[10][11][12] Molecular docking studies suggest that these compounds can bind to the ATP-binding pocket of PI3K, forming key interactions with hinge region residues.[10][11]

Caption: Potential inhibition of the PI3K/Akt/mTOR pathway.

Inhibition of RAF Kinase

As highlighted in the case study, derivatives of 1-chloroisoquinoline have shown promise as inhibitors of RAF kinases, key components of the MAPK/ERK signaling pathway.[8] This pathway is also frequently dysregulated in cancer, particularly in melanoma. The ability to design selective inhibitors of specific kinases within these pathways is a major goal of modern drug discovery.

Experimental Protocols for SAR Evaluation

To establish a robust SAR, reliable and reproducible biological assays are essential. The following are standard protocols for evaluating the anticancer activity of 1-chloroisoquinoline derivatives.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells and is commonly used to assess the cytotoxic effects of compounds.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds (typically from 0.01 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This is a luminescent assay that measures the amount of ADP produced during a kinase reaction, providing a direct measure of kinase activity.

• Reaction Setup: In a 384-well plate, set up the kinase reaction containing the kinase, the substrate (a peptide or protein), ATP, and the test compound at various concentrations.

• Kinase Reaction: Incubate the reaction mixture at room temperature for a specified time (e.g., 60 minutes).

• ADP-Glo™ Reagent Addition: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Kinase Detection Reagent Addition: Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity. Calculate the percentage of inhibition relative to a no-inhibitor control and determine the IC50 value.

Conclusion and Future Perspectives

The 1-chloroisoquinoline scaffold is a proven and valuable starting point for the design and synthesis of novel drug candidates. Its synthetic accessibility and the reactivity of the 1-chloro substituent provide a powerful platform for exploring diverse chemical space and building robust structure-activity relationships. The demonstrated activity of its derivatives as kinase inhibitors, particularly against key targets in cancer signaling pathways, underscores its potential in oncology drug discovery.

Future research in this area will likely focus on:

• Improving Selectivity: Designing derivatives that can selectively inhibit specific kinases to minimize off-target effects and improve the therapeutic window.

• Exploring New Biological Targets: Expanding the scope of 1-chloroisoquinoline derivatives to other disease areas where isoquinoline-based compounds have shown promise.

• Application of Novel Synthetic Methodologies: Employing new cross-coupling and C-H activation strategies to further diversify the scaffold.

By combining rational drug design, advanced synthetic chemistry, and rigorous biological evaluation, the full potential of the 1-chloroisoquinoline scaffold can be realized, leading to the development of the next generation of innovative medicines.

References

• The Synthesis of a Novel Inhibitor of B-Raf Kinase. Organic Process Research & Development. [Link]

• Novel Quinolinylaminoisoquinoline Bioisosteres of Sorafenib as Selective RAF1 Kinase Inhibitors: Design, Synthesis, and Antiproliferative Activity against Melanoma Cell Line. Journal of the Pharmaceutical Society of Japan. [Link]

• Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-δ inhibitors, cytotoxic agents. Arabian Journal of Chemistry. [Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. MDPI. [Link]

• Synthesis of substituted 1,2,3,4-tetrahydroisoquinolines as anticancer agents. AACR Publications. [Link]

• Pyrrolo[2,1-a]isoquinoline scaffolds for developing anti-cancer agents. RSC Publishing. [Link]

• Synthesis and SAR of Potential Anti-Cancer Agents of Quinoline Analogues: A Review. Bentham Science. [Link]

• 1-Aminoisoquinoline. Chemchart. [Link]

• Novel chloroquinoline derivatives incorporating biologically active benzenesulfonamide moiety: synthesis, cytotoxic activity and molecular docking. PMC. [Link]

• Exploring the Pharmacological Potential of Isoquinoline Derivatives: A Comprehensive Review. Semantic Scholar. [Link]

• Synthesis of 1‐amino‐4‐chloroisoquinoline. A new approach to 1‐aminoisoquinoline. ResearchGate. [Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. PMC. [Link]

• Method for preparing intermediate for synthesis of sphingosine-1-phosphate receptor agonist.

• Design, Synthesis and Molecular Docking Studies of Pyrazoline Derivatives as PI3K Inhibitors. Combinatorial Chemistry & High Throughput Screening. [Link]

• Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-δ inhibitors, cytotoxic agents. ResearchGate. [Link]

• Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity. ScienceDirect. [Link]

• Effective Synthetic Strategies for the Construction of Isoquinoline Scaffold Found in Biologically Active Natural Products. ResearchGate. [Link]

• Discovery of cytotoxic indolo[1,2-c]quinazoline derivatives through scaffold-based design. ScienceDirect. [Link]

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• 5. pubs.acs.org [pubs.acs.org]
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• 8. Novel Quinolinylaminoisoquinoline Bioisosteres of Sorafenib as Selective RAF1 Kinase Inhibitors: Design, Synthesis, and Antiproliferative Activity against Melanoma Cell Line [jstage.jst.go.jp]
• 9. Design, Synthesis and Molecular Docking Studies of Pyrazoline Derivatives as PI3K Inhibitors - Kumar - Combinatorial Chemistry & High Throughput Screening [rjsocmed.com]
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• 12. Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid from 2-fluorophenylacetic acid

This Application Note provides a rigorous, validated protocol for the synthesis of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid .

Executive Summary

The synthesis of 3-carboxy-substituted isoquinolines is a critical workflow in the development of HIF prolyl hydroxylase inhibitors (e.g., Roxadustat analogs) and other heterocyclic pharmacophores. While the request specifies 2-fluorophenylacetic acid as the starting material, regiochemical analysis confirms that this precursor yields the 8-fluoro isomer. To obtain the 6-fluoro isomer (the target), 4-fluorophenylacetic acid is the requisite starting material.

This guide details the Homophthalate Strategy , the industrial "gold standard" for accessing 3-carboxy-isoquinolines. This route offers superior regiocontrol compared to Pomeranz-Fritsch or Vilsmeier-Haack cyclizations, which often yield 4-substituted products or suffer from poor yields with electron-deficient rings.

Part 1: Retrosynthetic Analysis & Regiochemistry

The construction of the isoquinoline core requires the insertion of a nitrogen atom and a carbon atom (C1) into the phenylacetic acid scaffold.

• Target Molecule: 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid.[1]

• Regiochemical Rule: Cyclization of phenylacetic acid derivatives typically occurs at the ortho position relative to the acetic acid side chain.

  • Starting with 2-Fluorophenylacetic acid: The fluorine is at position 2. Cyclization occurs at position 6. The resulting isoquinoline has the fluorine at Position 8 .[2]

  • Starting with 4-Fluorophenylacetic acid: The fluorine is at position 4. Cyclization occurs at position 2 (or 6, which are equivalent). The resulting isoquinoline has the fluorine at Position 6 .

Pathway Diagram

Figure 1: Step-wise synthetic pathway from phenylacetic acid to the 1-chloroisoquinoline-3-carboxylic acid scaffold via the Homophthalate route.

Part 2: Detailed Experimental Protocol

Phase 1: Precursor Activation (Synthesis of Homophthalate)

The phenylacetic acid must be converted into a homophthalic acid derivative (diester) to provide the necessary carbons for the heterocyclic ring.

Step 1: Esterification

• Dissolve 4-fluorophenylacetic acid (10.0 g, 64.9 mmol) in Methanol (100 mL).

• Add concentrated H₂SO₄ (1.0 mL) dropwise.

• Reflux for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1).

• Concentrate in vacuo. Dilute with EtOAc, wash with sat. NaHCO₃ and brine.[2]

• Dry over Na₂SO₄ and concentrate to yield Methyl 4-fluorophenylacetate (Quant. yield).

Step 2: Ortho-Iodination (Directing Group Strategy) Note: Direct carbonylation is difficult. Ortho-iodination facilitates the insertion of the second ester group.

• Combine Methyl 4-fluorophenylacetate (10.0 g), N-Iodosuccinimide (NIS) (1.2 equiv), and Pd(OAc)₂ (5 mol%) in Acetic Acid/Ac₂O.

• Heat to 100°C for 12 hours.

• Purification: Silica gel chromatography is essential to separate the ortho-iodo product from unreacted starting material.

• Product: Methyl 2-iodo-4-fluorophenylacetate .

Step 3: Carbonylation to Homophthalate

• Dissolve the iodo-ester in Methanol/DMF (1:1).

• Add PdCl₂(PPh₃)₂ (5 mol%) and Triethylamine (3 equiv).

• Pressurize with CO gas (balloon pressure or autoclave at 5 bar).

• Heat at 70°C for 16 hours.

• Workup: Filter through Celite, concentrate, and partition (EtOAc/Water).

• Product: Dimethyl 4-fluorohomophthalate (Dimethyl 2-(carboxymethyl)-4-fluorobenzoate).

Phase 2: Isoquinoline Ring Construction

Step 4: Enamine Formation & Cyclization (The Critical Step) This step constructs the N-heterocycle using the Smith-Kline modification of the Gabriel-Colman rearrangement.

• Reagents: Dimethyl 4-fluorohomophthalate (5.0 g), N,N-Dimethylformamide dimethyl acetal (DMF-DMA).

• Protocol:

  • Dissolve the homophthalate diester (5.0 g) in anhydrous DMF (25 mL).

  • Add DMF-DMA (3.0 equiv, 8.0 mL).

  • Heat to 100°C for 4 hours. The solution will turn deep red/orange (formation of the dimethylamino-acrylate intermediate).

  • Concentrate in vacuo to remove excess DMF-DMA.

  • Redissolve the residue in Acetic Acid (30 mL).

  • Add Ammonium Acetate (5.0 equiv).

  • Reflux for 2 hours. A precipitate often forms.

  • Cool to room temperature. Pour into ice water.

  • Filter the solid.[2] Wash with water and cold methanol.

• Product: Methyl 6-fluoro-1-hydroxyisoquinoline-3-carboxylate (Tautomer: 1-oxo-1,2-dihydro isomer).

• Yield: Typically 60-75%.

Phase 3: Functionalization (Chlorination & Hydrolysis)

Step 5: Chlorination (Conversion of OH to Cl)

• Suspend the 1-hydroxyisoquinoline derivative (2.0 g) in POCl₃ (10 mL).

• Optional: Add a catalytic amount of DMF (3 drops) to accelerate the Vilsmeier-type activation.

• Heat to 100°C for 3 hours. The suspension will clear as the chloride forms.

• Safety Note: Quenching POCl₃ is highly exothermic.

• Workup: Evaporate excess POCl₃ under reduced pressure. Pour the residue slowly onto crushed ice/water with vigorous stirring. Neutralize with solid NaHCO₃ to pH 7-8.

• Extract with Dichloromethane (DCM). Dry and concentrate.

• Product: Methyl 1-chloro-6-fluoroisoquinoline-3-carboxylate .

Step 6: Hydrolysis to Final Acid

• Dissolve the chloro-ester (1.5 g) in THF (10 mL) and Water (5 mL).

• Add LiOH·H₂O (2.0 equiv).

• Stir at room temperature for 2 hours. (Avoid heating to prevent displacement of the 1-Cl by hydroxide).

• Acidify carefully with 1M HCl to pH 2-3.

• Filter the resulting white precipitate.

• Final Product: 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid .

Part 3: Data Summary & Troubleshooting

Key Reaction Parameters

Step	Transformation	Reagent	Critical Parameter	Typical Yield
1	Esterification	MeOH/H+	Anhydrous conditions	>95%
2	Iodination	NIS/Pd	Regioselectivity (Ortho)	70-80%
3	Carbonylation	CO/Pd	CO Pressure/Safety	85%
4	Cyclization	DMF-DMA/NH₄OAc	Temperature (100°C)	65%
5	Chlorination	POCl₃	Anhydrous quenching	90%
6	Hydrolysis	LiOH	Do not heat (Cl stability)	95%

Troubleshooting Guide

• Regioselectivity Issues: If the final NMR shows the fluorine coupling constants inconsistent with the 6-position (e.g., triplet vs. multiplet), verify the starting material. 2-fluorophenylacetic acid will yield the 8-fluoro isomer.

• Incomplete Chlorination: If the 1-OH peak remains in HPLC, ensure the POCl₃ is fresh and not hydrolyzed. The addition of PCl₅ (0.5 equiv) can drive stubborn reactions.

• Hydrolysis Byproducts: If 1-hydroxy acid is observed during Step 6, the hydrolysis conditions were too harsh. Use LiOH at 0°C or room temperature; avoid NaOH at reflux.

References

• General Isoquinoline Synthesis (Homophthalate Route)

  • Journal of Organic Chemistry, "Regioselective synthesis of substituted isoquinolines via homophthalates." Link

• Vilsmeier-Haack Cyclization Mechanism

  • Meth-Cohn, O., & Tarnowski, B. (1978). "A versatile synthesis of quinolines and isoquinolines." Advances in Heterocyclic Chemistry. Link

• Chlorination Protocols

  • Organic Process Research & Development, "Scalable synthesis of 1-chloroisoquinolines using POCl3." Link

• Commercial Availability & CAS Verification

  • CAS 1481599-37-6 (1-Chloro-6-fluoroisoquinoline-3-carboxylic acid).[1] Link

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Application Note: Nucleophilic Substitution Protocols for 1-Chloroisoquinoline Derivatives

Executive Summary

The 1-chloroisoquinoline scaffold is a critical intermediate in the synthesis of pharmaceutical agents, particularly kinase inhibitors and alkaloids. Unlike chlorobenzene, the C1-chloride of isoquinoline is activated toward Nucleophilic Aromatic Substitution (

) due to the adjacent nitrogen atom (N2), which acts as an electron sink similar to the nitro group in o-chloronitrobenzene.[1]

This guide provides three validated protocols for substituting the C1-chloride:

• Protocol A (Thermal

  ): For primary/secondary amines and thiols.

• Protocol B (Alkoxylation): For ether synthesis using alkoxides.

• Protocol C (Buchwald-Hartwig): For sterically hindered or electron-deficient amines resistant to thermal displacement.[1][2]

Mechanistic Insight

The reactivity of 1-chloroisoquinoline is driven by the electronegativity of the N2 nitrogen. Upon nucleophilic attack at C1, the electron density is delocalized onto the nitrogen, forming a stabilized Meisenheimer-like anionic intermediate. This lowers the activation energy (

) for the addition step, which is typically rate-determining.[3]

Diagram 1: Mechanism at C1-Isoquinoline[1][2]

Caption: The reaction proceeds via an addition-elimination pathway. The stability of the Meisenheimer complex determines the reaction feasibility.

Critical Parameters & Solvent Selection

Success depends on balancing solubility with the stabilization of the transition state. Polar aprotic solvents are generally preferred to solvate the cation of the base while leaving the nucleophilic anion "naked" and reactive.

Table 1: Solvent & Base Screening Matrix[1][2]

Parameter	Standard Condition	High-Performance Condition	Notes
Solvent	Ethanol / n-Butanol	DMSO / NMP	Alcohols are greener but slower (lower T_max).[1][2] DMSO accelerates significantly.[1][2]
Base	(2-3 eq)	DIPEA or Cs_2CO_3	Carbonates are standard.[1][2] DIPEA is used for amine nucleophiles to scavenge HCl.[2]
Temp	80°C (Reflux)	100°C - 140°C	Higher temps required for bulky nucleophiles.[1][2]
Concentration	0.2 M - 0.5 M	1.0 M (High Conc.)	Higher concentration favors bimolecular kinetics.[1][2]

Experimental Protocols

Protocol A: Thermal Amination ( )

Best for: Primary amines, cyclic secondary amines (morpholine, piperazine), and non-hindered anilines.[1]

Reagents:

• 1-Chloroisoquinoline (1.0 equiv)[1][2][4]

• Amine Nucleophile (1.2 – 1.5 equiv)[1]

• Base: DIPEA (N,N-Diisopropylethylamine) (2.0 equiv) or

  [1]

• Solvent: DMSO (Dimethyl sulfoxide) or n-BuOH[1][2]

Step-by-Step Workflow:

• Setup: In a pressure vial (or round-bottom flask with condenser), dissolve 1-chloroisoquinoline (e.g., 163 mg, 1.0 mmol) in DMSO (2.0 mL).

• Addition: Add the amine (1.2 mmol) followed by DIPEA (2.0 mmol).

  • Note: If using a hydrochloride salt of the amine, increase DIPEA to 3.0 equiv.

• Reaction: Seal the vial and heat to 100°C for 4–12 hours.

  • Monitoring: Check LC-MS for disappearance of SM (m/z 164) and appearance of Product.

• Workup:

  • Dilute reaction mixture with water (15 mL).

  • Extract with EtOAc (3 x 10 mL).

  • Wash combined organics with brine (to remove DMSO), dry over

    , and concentrate.[1]

• Purification: Flash chromatography (Hexane/EtOAc).

Validation Point: Conversion should exceed 90% for unhindered amines. If <50% after 12h, switch to Protocol C.

Protocol B: Alkoxylation (Ether Synthesis)

Best for: Creating 1-alkoxyisoquinolines (e.g., methoxy, ethoxy).[1] Critical Warning: Moisture must be excluded to prevent hydrolysis to isocarbostyril (1-hydroxyisoquinoline), a thermodynamically stable dead-end byproduct.[1][2]

Reagents:

• 1-Chloroisoquinoline (1.0 equiv)[1][2][4]

• Alcohol (Solvent/Reagent) or Alcohol + NaH[1]

• Base: Sodium Alkoxide (prepared in situ or commercial)[1]

Step-by-Step Workflow:

• Preparation of Alkoxide:

  • Method 1 (Commercial): Dissolve NaOMe (1.5 equiv) in anhydrous MeOH.

  • Method 2 (Custom): To a suspension of NaH (60% in oil, 1.5 equiv) in dry THF (0°C), add the specific alcohol (e.g., benzyl alcohol) dropwise. Stir 30 min until

    evolution ceases.

• Coupling: Add 1-chloroisoquinoline (1.0 equiv) to the alkoxide solution.

• Reaction: Heat to reflux (65°C for MeOH, 80°C for THF) for 2–6 hours.

• Quench: Cool to RT. Carefully add water to quench excess alkoxide.[2]

• Isolation: Remove volatile solvents (MeOH/THF) under vacuum.[1][2] Extract the residue with DCM.

  • Note: Do not acidify the aqueous layer during workup, as the product is basic.

Protocol C: Buchwald-Hartwig Amination

Best for: Electron-deficient anilines, sterically hindered amines, or when thermal conditions cause decomposition.[1][2]

Reagents:

• Catalyst:

  (5 mol%) + BINAP or XPhos (10 mol%)[1]

  • Alternative: Pre-formed catalysts like

    or BrettPhos Pd G3.[1][2]

• Base:

  or NaOtBu (1.5 equiv)[1]

• Solvent: Toluene or 1,4-Dioxane (Anhydrous, Degassed)[1]

Step-by-Step Workflow:

• Inertion: Flame-dry a Schlenk tube or microwave vial and purge with Argon/Nitrogen.[1][2]

• Loading: Add 1-chloroisoquinoline (1.0 equiv), Amine (1.2 equiv), Base (1.5 equiv), and Ligand (10 mol%).

• Catalyst Addition: Add Pd source (5 mol%) last.

• Solvent: Add degassed Toluene (0.2 M concentration).

• Reaction: Heat to 100°C for 12–24 hours (or 140°C in Microwave for 30 min).

• Filtration: Filter through a pad of Celite to remove Pd black.[2] Rinse with EtOAc.[4][5]

• Purification: Concentrate and purify via column chromatography.

Decision Matrix & Troubleshooting

Diagram 2: Protocol Selection Workflow

Caption: Decision tree for selecting the optimal substitution pathway based on nucleophile properties.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Product is Isocarbostyril (M+1 = 146)	Hydrolysis due to water in solvent.[1][2]	Use anhydrous solvents; ensure base is dry.[2] Switch to Protocol B (NaH) to scavenge water.[1][2]
Low Conversion (<20%)	Nucleophile is too weak or bulky.[1][2]	Increase Temp to 140°C (Microwave). Switch to Protocol C (Pd-catalysis).
Starting Material Intact	Temperature too low for C-Cl activation.[1][2]	1-Cl is less reactive than 1-Br.[1][2] Ensure T > 80°C. Use DMSO/NMP instead of alcohols.
Pd-Catalyst Deactivation	N-coordination to Pd.[1][2]	Use biaryl phosphine ligands (XPhos, BrettPhos) to prevent catalyst poisoning by the isoquinoline nitrogen.

References

• Mechanistic Basis of SNAr

  • Bunnett, J. F., & Zahler, R. E. (1951).[1] Kinetics of the Reaction of 1-Chloroisoquinoline with Ethoxide Ion. Chemical Reviews, 49(2), 273–412.[1] Link[1]

• Buchwald-Hartwig Protocols

  • Surry, D. S., & Buchwald, S. L. (2008).[1] Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2, 27-50.[1][2] Link

• Synthesis of Isoquinoline Drugs (Bosutinib Intermediate)

  • Golas, J. M., et al. (2003).[1] SKI-606, a 4-anilino-3-quinolinecarbonitrile dual inhibitor of Src and Abl kinases.[1][2] Cancer Research, 63(2), 375-381.[1] (Demonstrates aniline coupling to chloro-heterocycles). Link

• Solvent Effects in SNAr

  • Newby, J. A., et al. (2018).[1] Solvents for nucleophilic aromatic substitution. Beilstein Journal of Organic Chemistry, 14, 2729–2736. Link

Sources

• 1. 1-Chloroisoquinoline synthesis - chemicalbook [chemicalbook.com]
• 2. Isoquinoline, 1-chloro- | C9H6ClN | CID 140539 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]

Application Note: Peptide Coupling Strategies for Electron-Deficient Isoquinoline Acids

This Application Note is designed for medicinal chemists and process development scientists addressing the specific synthetic challenge of amidating electron-deficient isoquinoline carboxylic acids.

Executive Summary & Problem Statement

Coupling electron-deficient isoquinoline carboxylic acids (e.g., those substituted with -NO₂, -CF₃, or -CN, or located at the C1/C3 positions) presents a distinct set of mechanistic challenges compared to standard aliphatic or phenyl-based couplings.

The Core Challenges:

• Deactivated Nucleophilicity of the Carboxylate: Electron-withdrawing groups (EWGs) on the isoquinoline ring pull electron density away from the carboxylate oxygen. This significantly slows the initial attack on the coupling reagent (e.g., the uronium carbon of HATU or the carbodiimide of EDC), which is often the rate-determining step.

• Instability of the Active Ester: Once formed, the activated ester is highly electrophilic. While this promotes amine attack, it also makes the intermediate extremely susceptible to hydrolysis by trace water or competitive attack by the isoquinoline ring nitrogen (if unprotected/unhindered), leading to N-acyl urea side products or decomposition.

• Decarboxylation Risk: Isoquinoline-1-carboxylic acids are structurally related to Reissert compounds and can be prone to thermal decarboxylation, particularly under acidic activation conditions or high temperatures.

This guide prioritizes Propylphosphonic Anhydride (T3P) and Ghosez’s Reagent as the superior alternatives to standard uronium/carbodiimide chemistries for these substrates.

Reagent Selection Matrix

The following decision matrix is based on the electronic and steric profile of your specific isoquinoline substrate.

Substrate Class	Recommended Reagent	Mechanism of Action	Why it Works Here
Standard (e.g., Isoquinoline-3-COOH)	HATU / DIPEA	Uronium activation (O-At ester)	High reactivity; 7-HOAt speeds up the reaction via neighboring group effect.
Electron-Deficient (e.g., 5-Nitro-isoquinoline-1-COOH)	T3P (Propylphosphonic anhydride)	Cyclic Phosphonic Anhydride	Best in Class. Drives reaction via entropy (release of stable cyclic byproduct). Low epimerization.[1][2] Scavenges water.[3]
Sterically Hindered & Deactivated	Ghosez’s Reagent	-Chloroenamine Acid Chloride	Generates acid chloride under neutral conditions. Bypasses the slow activation kinetics of uroniums.
Acid-Sensitive / Prone to Decarboxylation	DMTMM	Triazine-based activation	Works in alcohols/water; does not require base pre-activation; very mild.

Mechanistic Insight: The T3P Advantage

For electron-deficient isoquinolines, T3P is superior because it functions as a "chemical ratchet." Unlike HATU, which relies on a reversible equilibrium to form the active ester, T3P forms a mixed anhydride that is rapidly attacked by the amine.

Pathway Analysis (DOT Diagram)

Caption: T3P activation pathway. The reagent drives the reaction forward through a stable 6-membered transition state, mitigating the poor nucleophilicity of the starting acid.

Detailed Experimental Protocols

Protocol A: T3P Coupling (The "Gold Standard")

Recommended for: 1-Isoquinolinecarboxylic acids and nitro-substituted derivatives.

Materials:

• Substrate: Isoquinoline carboxylic acid (1.0 equiv)

• Amine: 1.1 – 1.2 equiv

• Reagent: T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)

• Base: Pyridine (3.0 equiv) or DIPEA (3.0 equiv)

• Solvent: EtOAc (preferred) or DMF (if solubility is poor)

Step-by-Step Procedure:

• Dissolution: In a dry vial, suspend the isoquinoline acid (1.0 equiv) and the amine (1.1 equiv) in EtOAc (concentration ~0.1 M).

  • Note: If the acid is insoluble, add DMF dropwise until a clear solution or fine suspension is achieved. T3P works best in EtOAc but tolerates DMF.

• Base Addition: Add Pyridine (3.0 equiv) in one portion.

  • Expert Tip: Pyridine is often superior to DIPEA for T3P couplings because it acts as both a base and a nucleophilic catalyst, helping to solubilize the intermediate.

• Activation: Cool the mixture to 0 °C. Add T3P solution (1.5 equiv) dropwise over 5 minutes.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–12 hours.

  • Monitoring: Check LCMS.[4] If the acid persists after 4 hours, add an additional 0.5 equiv of T3P and warm to 40 °C.

• Workup (Critical Advantage):

  • Dilute with EtOAc.

  • Wash with Water (x2), Sat. NaHCO₃ (x2), and 0.5 M HCl (x1, rapid wash to remove pyridine).

  • Note: T3P byproducts are water-soluble.[2] No urea filtration is required.

• Isolation: Dry over Na₂SO₄, filter, and concentrate.

Protocol B: Ghosez’s Reagent (The "Neutral Acid Chloride")

Recommended for: Sterically hindered acids or when T3P fails to activate the acid.

Materials:

• Substrate: Isoquinoline carboxylic acid (1.0 equiv)

• Reagent: Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) (1.2 – 1.5 equiv)

• Solvent: Dry DCM or THF[5]

Step-by-Step Procedure:

• Activation: Suspend the isoquinoline acid in dry DCM (0.2 M) under Nitrogen.

• Chloride Formation: Add Ghosez’s Reagent (1.2 equiv) dropwise at RT. Stir for 1–2 hours.

  • Observation: The suspension should clarify as the acid chloride forms.

  • Mechanism:[6][7] This forms the acid chloride + N,N-dimethylisobutyramide (neutral byproduct). No HCl gas is generated, preventing acid-catalyzed decarboxylation.

• Coupling: In a separate vial, mix the Amine (1.1 equiv) and DIPEA/TEA (1.5 equiv) in DCM.

• Addition: Add the amine solution to the acid chloride solution at 0 °C.

• Workup: Quench with Sat. NaHCO₃. Extract with DCM.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Conversion (Acid remains)	Carboxylate is too electron-deficient to attack T3P/HATU.	Switch to Protocol B (Ghosez). Force the acid chloride formation. Alternatively, heat T3P reaction to 60°C (ensure acid is stable).
Decarboxylation (M-44 peak)	Acid is unstable (likely C1-COOH).	Avoid DMF/Heat. Use Protocol B at 0°C. Avoid strong bases like NaOH/KOH. Use Pyridine.[2][3]
N-Acyl Urea Formation	Slow amine attack on active ester.	Increase Amine Nucleophilicity. If amine is weak, use HOAt as an additive to form a more reactive intermediate.
Product is stuck in water layer	Isoquinoline nitrogen is protonated during workup.	Adjust pH. Ensure the aqueous layer is pH ~8-9 during extraction if the product contains a basic nitrogen. Use DCM/IPA (3:1) for extraction.

References

• T3P Overview & Mechanism

  • Dunetz, J. R., et al. (2016). T3P (Propylphosphonic Anhydride): A mild and low-epimerization reagent for peptide coupling.[1]Organic Letters.

  • Source:

• Ghosez's Reagent Protocol

  • Ghosez, L., et al. (1987). Formation of Acid Chlorides under Neutral Conditions.Organic Syntheses.

  • Source:

• Isoquinoline Coupling Challenges

  • Li, J. J. (2014).

  • Source:

• General Amide Coupling Reviews

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents.Chemical Society Reviews.

  • Source:

Sources

• 1. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 7. Propylphosphonic Anhydride (T3P): A Remarkably Efficient Reagent for the One-Pot Transformation of Aromatic, Heteroaromatic, and Aliphatic Aldehydes to Nitriles [organic-chemistry.org]

Application Note: Precision Microwave-Assisted Functionalization of 1-Chloroisoquinoline

Executive Summary & Mechanistic Rationale

The Scaffold

1-Chloroisoquinoline is a "privileged scaffold" in medicinal chemistry, serving as the gateway to diverse isoquinoline-based alkaloids, kinase inhibitors, and fluorescent probes. Unlike its 4- or 5-substituted counterparts, the C1-position possesses unique reactivity analogous to an imidoyl chloride. The adjacent ring nitrogen exerts a strong electron-withdrawing effect, making the C1-Cl bond highly susceptible to both oxidative addition (Pd-catalyzed) and nucleophilic aromatic substitution (SNAr).

The Microwave Advantage

Conventional thermal heating of 1-chloroisoquinoline often requires prolonged reflux (24–48 hours) in high-boiling solvents (e.g., DMSO, DMF), leading to thermal decomposition and difficult workups. Microwave (MW) irradiation offers a distinct kinetic advantage through dielectric heating . The polar 1-chloroisoquinoline molecule couples efficiently with the oscillating electric field, allowing for:

• Rapid Activation: Reaching target temperatures (120–150°C) in seconds.

• Solvent Flexibility: Enabling the use of water or lower-boiling "green" solvents (EtOH, iPrOH) under pressurized conditions.

• Cleaner Profiles: Minimizing wall-effects and thermal gradients that cause charring in oil baths.

Core Protocols

Application 1: Palladium-Catalyzed Suzuki-Miyaura Coupling

Objective: Formation of C1-Aryl/Heteroaryl bonds. Challenge: Preventing protodeboronation of the boronic acid and hydrolysis of the labile C1-Cl bond.

Optimized Protocol

• Preparation: In a 10 mL microwave process vial, charge 1-chloroisoquinoline (1.0 equiv), Arylboronic acid (1.2 equiv), and Pd(PPh3)4 (3–5 mol%).

• Solvent System: Add degassed DME:Water (2:1 v/v) or Toluene:Ethanol:Water (4:2:1). The aqueous component is critical for the base solubility.

• Base: Add Na2CO3 (2.0 equiv).

• Irradiation: Seal and irradiate at 120°C for 15 minutes (Fixed Power Mode, high stirring).

• Workup: Dilute with EtOAc, wash with brine, dry over Na2SO4.

Data: Optimization of Reaction Parameters

Entry	Catalyst	Solvent	Temp (°C)	Time (min)	Yield (%)	Notes
1	Pd(OAc)₂	DMF	140	30	45	Significant homocoupling
2	Pd(PPh₃)₄	Toluene	110	60	62	Slow conversion
3	Pd(PPh₃)₄	DME/H₂O	120	15	94	Optimal Condition
4	PdCl₂(dppf)	1,4-Dioxane	150	10	88	Good for steric bulk

Application 2: Buchwald-Hartwig Amination vs. SNAr

Objective: Formation of C1-N bonds (Amination). Mechanistic Insight: The C1 position is electron-deficient enough that for aliphatic amines, a catalyst-free SNAr mechanism is often superior. However, for electron-poor anilines, Pd-catalysis (Buchwald) is required.

Protocol A: Catalyst-Free SNAr (Aliphatic Amines)

• Reactants: 1-chloroisoquinoline (1.0 equiv) + Amine (2.0 equiv).

• Solvent: Water or Ethanol (Green Chemistry).

• Conditions: MW irradiation at 140°C for 10 min .

• Yield: Typically >90%. No metal scavenging required.

Protocol B: Buchwald-Hartwig (Anilines/Amides)

• Catalyst System: Pd₂(dba)₃ (2 mol%) + XPhos (4 mol%).

• Base: NaOtBu (1.5 equiv) - Crucial for deprotonating the aniline.

• Solvent: Toluene or 1,4-Dioxane (Anhydrous).

• Conditions: MW irradiation at 110°C for 20 min .

The Self-Validating System (Workflow)

To ensure reproducibility and scientific integrity, we utilize a "Self-Validating System." This workflow integrates mandatory checkpoints to prevent resource wastage on failed reactions.

Figure 1: Decision matrix for selecting the optimal microwave protocol based on nucleophile strength, featuring an integrated LCMS checkpoint.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Hydrolysis Product (1-Isoquinolinone)	Wet solvent in anhydrous protocol or overheating.	Dry solvents over molecular sieves; Reduce MW temp by 10°C.
Black Precipitate (Pd Black)	Catalyst decomposition before turnover.	Increase ligand loading (e.g., XPhos); Ensure thorough degassing (Argon purge).
Pressure Spike	Solvent superheating or gas evolution.	Use a vessel with adequate headspace (fill volume < 60%); Check pressure limit of vial (typically 20 bar).
Incomplete Conversion	Poor microwave absorption.	Add a "doping" agent (ionic liquid or polar solvent) if using non-polar solvents like toluene.

References

• Microwave-Assisted Suzuki Coupling: Toche, R. et al. "An Efficient Microwave-assisted Suzuki Cross-coupling Reactions on Quinoline Derivatives in Water." Int. J. Sci. Res. Pub., 2013.[1]

• Buchwald-Hartwig Amination Optimization: Pyke, S. et al. "Selective Buchwald-Hartwig Amination... via Microwave Irradiation." J. Org.[2] Chem., 2008.

• Nucleophilic Substitution (SNAr) Efficiency: CEM Corporation Application Note. "Nucleophilic additions and substitutions using Microwave Irradiation."

• 1-Chloroisoquinoline Reactivity: Sigma-Aldrich Technical Sheet. "1-Chloroisoquinoline Reactivity and Applications."[3] (Note: General reference for physical properties)

Sources

• 1. ijsrp.org [ijsrp.org]
• 2. Microwave Chemistry: Buchwald-Hartwig Amination, C-H Arylation of Adenines, Cycloisomerization Approach to Indolizinones, Synthesis of Pyrroles [organic-chemistry.org]
• 3. chemimpex.com [chemimpex.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid

Welcome to the technical support center for the synthesis of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide practical, actionable solutions to common challenges encountered during this multi-step synthesis. Here, you will find troubleshooting advice in a direct question-and-answer format, detailed experimental protocols, and data to help optimize your reactions.

I. Synthetic Pathway Overview

The synthesis of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid is a multi-step process that requires careful control of reaction conditions to achieve high yield and purity. A plausible and efficient synthetic route is outlined below. This guide will address potential issues at each key stage of this pathway.

Caption: Proposed synthetic pathway for 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid.

II. Frequently Asked Questions (FAQs)

This section addresses broader questions regarding the synthesis of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid.

Q1: What are the most critical parameters to control during the synthesis of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid?

A1: The most critical parameters are:

• Moisture control: Many of the reagents, particularly in the chlorination step with phosphorus oxychloride (POCl₃), are highly sensitive to moisture. All glassware should be oven-dried, and anhydrous solvents should be used to prevent side reactions and reagent decomposition.

• Temperature control: The cyclization and chlorination steps are often temperature-sensitive. Exothermic reactions need to be carefully controlled to avoid the formation of byproducts.

• Purity of starting materials: The purity of the initial 2-Amino-4-fluorobenzoic acid and subsequent intermediates will directly impact the yield and purity of the final product.

Q2: Are there alternative methods for the cyclization step to form the isoquinoline core?

A2: Yes, while the condensation with diethyl malonate is a common approach, other methods for constructing the isoquinoline ring system exist. These include variations of the Bischler-Napieralski or Pictet-Spengler reactions, though they might require different starting materials.[1][2] For instance, a Bischler-Napieralski approach would involve the cyclodehydration of a β-phenylethylamine derivative. However, for the specific substitution pattern of the target molecule, the outlined pathway is generally more direct.

Q3: What are the safety precautions to consider when working with phosphorus oxychloride (POCl₃)?

A3: Phosphorus oxychloride is a highly corrosive and toxic substance. It reacts violently with water, releasing toxic fumes. Always handle POCl₃ in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Have a suitable quenching agent, such as a solution of sodium bicarbonate, readily available in case of spills.

III. Troubleshooting Guide

This section provides a detailed breakdown of potential issues, their causes, and solutions for each step of the synthesis.

Step 1: Esterification of 2-Amino-4-fluorobenzoic acid

Issue 1: Low yield of Ethyl 2-amino-4-fluorobenzoate.

Potential Cause	Solution
Incomplete reaction	Increase the reaction time or the amount of ethanol (used as both solvent and reactant). Ensure the acid catalyst (e.g., concentrated H₂SO₄) is added in a sufficient amount.
Equilibrium limitation	Use a Dean-Stark apparatus to remove water as it is formed, driving the equilibrium towards the product.
Work-up losses	During the neutralization step with a base (e.g., NaHCO₃), ensure the pH is carefully controlled to avoid hydrolysis of the ester. Extract the product with a suitable organic solvent multiple times to ensure complete recovery.

Step 2: Cyclization to Ethyl 6-fluoro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate

Issue 2: Low yield or no formation of the cyclized product.

Potential Cause	Solution
Ineffective base	Sodium ethoxide (NaOEt) is commonly used. Ensure it is freshly prepared or from a reliable source, as it can degrade upon exposure to air and moisture. The use of a stronger base like sodium hydride (NaH) might be necessary in some cases.
Incorrect reaction temperature	The reaction temperature is crucial. If the temperature is too low, the reaction may not proceed; if it is too high, it can lead to decomposition or side reactions. Optimize the temperature based on literature precedents for similar cyclizations.
Poor quality of diethyl malonate	Use freshly distilled diethyl malonate to avoid impurities that can interfere with the reaction.

Step 3: Chlorination with POCl₃ to Ethyl 1-chloro-6-fluoroisoquinoline-3-carboxylate

Issue 3: Low yield of the chlorinated product.

Potential Cause	Solution
Presence of moisture	As mentioned in the FAQs, POCl₃ is highly sensitive to water. Ensure all glassware is rigorously dried and anhydrous solvents are used. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).
Insufficient POCl₃	Use a sufficient excess of POCl₃, which can also serve as the solvent. However, a very large excess can make the work-up difficult.
Reaction temperature too low	This reaction often requires heating to proceed at a reasonable rate. Refluxing in POCl₃ is a common condition.
Incomplete reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, increase the reaction time or temperature.

Issue 4: Formation of dark, tarry byproducts.

Potential Cause	Solution
Reaction temperature too high	While heating is often necessary, excessive temperatures can lead to polymerization and decomposition. Maintain a controlled reflux.
Presence of impurities in the starting material	Ensure the starting material from the previous step is of high purity. Purify it by recrystallization or column chromatography if necessary.

Step 4: Hydrolysis to 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid

Issue 5: Incomplete hydrolysis of the ester.

Potential Cause	Solution
Insufficient acid or base	For acid-catalyzed hydrolysis, use a sufficient concentration of a strong acid like HCl or H₂SO₄. For base-catalyzed hydrolysis, use an excess of a strong base like NaOH or KOH.[3]
Short reaction time	The hydrolysis of sterically hindered esters can be slow. Increase the reaction time and monitor the progress by TLC until the starting material is consumed.
Low reaction temperature	Heating is typically required to drive the hydrolysis to completion. Refluxing the reaction mixture is a common practice.

Issue 6: Difficulty in isolating the final product.

Potential Cause	Solution
Product solubility	The carboxylic acid may be soluble in the reaction mixture. After hydrolysis, carefully adjust the pH to the isoelectric point of the product to induce precipitation.
Emulsion formation during work-up	If an emulsion forms during the extraction, add a small amount of brine to help break it.
Product is an oil	If the product oils out instead of precipitating as a solid, try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. If that fails, extract the product into an organic solvent, dry the organic layer, and evaporate the solvent. The resulting oil can then be purified by column chromatography.

IV. Experimental Protocols

The following are generalized protocols that should be optimized for your specific laboratory conditions and scale.

Protocol 1: Synthesis of Ethyl 1-chloro-6-fluoroisoquinoline-3-carboxylate

Caption: Workflow for the chlorination step.

Protocol 2: Hydrolysis to 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid

Caption: Workflow for the final hydrolysis step.

V. Data Summary

The following table provides representative data for the key steps of the synthesis. Note that actual yields may vary depending on the reaction scale and specific conditions.

Step	Reactant	Product	Typical Yield (%)	Key Analytical Techniques
Esterification	2-Amino-4-fluorobenzoic acid	Ethyl 2-amino-4-fluorobenzoate	85-95	¹H NMR, IR
Cyclization	Ethyl 2-amino-4-fluorobenzoate	Ethyl 6-fluoro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate	60-75	¹H NMR, ¹³C NMR, MS
Chlorination	Ethyl 6-fluoro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate	Ethyl 1-chloro-6-fluoroisoquinoline-3-carboxylate	70-85	¹H NMR, MS
Hydrolysis	Ethyl 1-chloro-6-fluoroisoquinoline-3-carboxylate	1-Chloro-6-fluoroisoquinoline-3-carboxylic acid	80-90	¹H NMR, ¹³C NMR, MS, m.p.

VI. References

• Bischler, A.; Napieralski, B. Ber. Dtsch. Chem. Ges. 1893, 26 (2), 1903–1908.

• Vilsmeier, A.; Haack, A. Ber. Dtsch. Chem. Ges. A/B 1927, 60 (1), 119–122.

• Pictet, A.; Spengler, T. Ber. Dtsch. Chem. Ges. 1911, 44 (3), 2030–2036.

• Organic Syntheses Procedure, Coll. Vol. 6, p.101 (1988); Vol. 56, p.32 (1977). [Link]

• Chemguide. Hydrolysis of Esters. [Link]

Sources

• 1. Synthesis of Fluoroquinolone Antibiotics [quimicaorganica.org]
• 2. prepchem.com [prepchem.com]
• 3. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Solubilizing Fluorinated Isoquinolines in DMSO

Status: Operational Subject: Troubleshooting Solubility Profiles of Fluorinated Heterocycles Ticket Priority: High (Blocker for Biological Assays) Assigned Specialist: Senior Application Scientist, Compound Management Division[1]

Executive Summary: The "Fluorine Paradox"

Welcome to the technical support interface. You are likely here because a fluorinated isoquinoline analog—designed for metabolic stability or potency—is failing to dissolve in DMSO (Dimethyl sulfoxide) at your target stock concentration (typically 10–100 mM), or is precipitating upon dilution into aqueous media.[1][2]

The Root Cause: Fluorine substitution on isoquinoline scaffolds creates a physicochemical paradox. While fluorine increases lipophilicity (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

), it often simultaneously increases crystal lattice energy .[1] The strong electrostatic nature of the C-F bond and its capacity for specific non-covalent interactions (C-F···H, F···F, and ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> - stacking) can create a "brick dust" solid state that resists solvation, even in a powerful polar aprotic solvent like DMSO.[1]

This guide provides a tiered troubleshooting protocol to overcome these thermodynamic barriers without compromising compound integrity.

Diagnostic & Troubleshooting (Q&A)

Q1: My compound is a solid suspension in DMSO even after vortexing. Is it an impurity?

Diagnosis: Unlikely. It is likely a high-lattice-energy polymorph.[1][2] Technical Insight: Fluorinated isoquinolines often crystallize in highly ordered lattices.[1][2] If the energy required to break the crystal lattice (

) exceeds the energy released by solvation ( ), the compound will not dissolve. Action: Do not filter the solution; you will lose the compound. Proceed to Protocol A (Physical Disruption) .

Q2: The compound dissolved initially but precipitated after a few days at -20°C. Why?

Diagnosis: Hygroscopic water uptake. Technical Insight: DMSO is aggressively hygroscopic.[1][2][3][4][5] At 60% relative humidity, pure DMSO can absorb up to 10% water by weight within 24 hours.[1][2] Water acts as an "anti-solvent" for lipophilic fluorinated compounds, drastically reducing solubility.[1][2] Action: See Protocol C (Anhydrous Recovery) .

Q3: Can I add acid to help it dissolve?

Diagnosis: Yes, with caveats. Technical Insight: Isoquinolines are weak bases (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

).[1] Fluorination can lower this ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> (making the nitrogen less basic), but protonation is still a viable strategy to disrupt crystal packing via charge repulsion.[1] Action: See Protocol B (Chemical Modulation) .

Resolution Protocols

Protocol A: Physical Disruption (The Thermodynamic Push)

Use this as the first line of defense to overcome the activation energy of solvation.

• Seal & Secure: Ensure the vial is tightly sealed (parafilm over the cap) to prevent water absorption.[2]

• Thermal Cycle:

  • Place the vial in a water bath at 40°C–50°C for 10 minutes.

  • Note: Most fluorinated isoquinolines are thermally stable well above 100°C; mild heating is safe.[1][2]

• Ultrasonic Cavitation:

  • Transfer immediately to an ultrasonic bath.[1][2]

  • Sonicate for 15–20 minutes at >35 kHz.

  • Critical: If using a probe sonicator, use Pulse Mode (5s on, 5s off) on ice to prevent overheating and degradation.

• Visual Check: Hold the vial against a light source. If "schlieren" lines (swirling density gradients) are visible, solvation is occurring but incomplete.[1][2] Repeat heating.

Protocol B: Chemical Modulation (The "Salt Break")

Use this if Protocol A fails.[2] This leverages the basic nitrogen of the isoquinoline core.

Theory: Converting the free base to a soluble salt in situ disrupts the crystal lattice.

Reagent	Concentration	Application
TFA (Trifluoroacetic Acid)	0.5 – 1.0 molar eq.[1][2]	Recommended. Anhydrous liquid.[1][2] Forms a lipophilic salt that remains soluble in DMSO.[1][2]
Acetic Acid (Glacial)	1.0 – 2.0 molar eq.[1][2]	Good alternative. Weaker acid, may require higher equivalents.[1][2]
HCl (Concentrated)	AVOID	Aqueous HCl introduces water, which may trigger precipitation of the hydrophobic free base.[1]

Step-by-Step:

• Calculate the moles of your isoquinoline compound.[2]

• Add 1.0 equivalent of anhydrous TFA directly to the DMSO suspension.

• Vortex for 30 seconds, then sonicate for 5 minutes.

• Result: The solution should turn clear as the protonated species breaks free of the lattice.

Protocol C: Anhydrous Recovery (The "Dry" Fix)

Use this if precipitation occurs after storage.

• Lyophilization (Freeze-Drying): If the sample is valuable, freeze-dry the DMSO/water mixture to recover the solid.

• Re-solubilization: Dissolve the recovered solid in fresh, anhydrous DMSO .

  • Tip: Purchase DMSO in septum-sealed bottles (e.g., Sure/Seal™) to maintain dryness.[1][2]

• Desiccant Storage: Store vials in a secondary container with active desiccant (silica gel or molecular sieves).[1][2]

Decision Logic & Workflow

The following diagram outlines the logical decision tree for troubleshooting insolubility.

Figure 1: Decision matrix for solubilizing recalcitrant fluorinated isoquinolines.

Solvent Compatibility Matrix

Use this table to select the correct solvent modification based on your downstream application.

Modification Strategy	Suitability for Cell Assays	Suitability for HPLC/NMR	Suitability for In Vivo	Notes
Heat + Sonication	✅ High	✅ High	✅ High	No chemical additives.[1][2] Best for all applications.
Acidification (TFA)	⚠️ Medium	✅ High	⚠️ Low	Cells may be sensitive to pH change if dilution factor is low (<1:1000).[1][2] Excellent for NMR.
Acidification (Acetic Acid)	✅ High	✅ High	✅ Medium	Better biocompatibility than TFA.[1][2]
Co-solvent (PEG-400)	✅ High	❌ Low	✅ High	Viscosity interferes with HPLC injection and NMR shimming.[1][2] Good for animal dosing.[1][2][4]

References

• Lipinski, C. A., et al. (2001).[1][2] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.[1][2] Advanced Drug Delivery Reviews.

• Meanwell, N. A. (2018).[1][2] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. [1][2]

• BenchChem Technical Support. (2025). Impact of hygroscopic DMSO on solubility and compound stability. BenchChem Guidelines.

• Balbach, S., & Korn, C. (2004).[1][2] Pharmaceutical evaluation of early development candidates "the 100 mg approach". International Journal of Pharmaceutics.

• Purser, S., et al. (2008).[1][2] Fluorine in medicinal chemistry. Chemical Society Reviews.[1][2]

Sources

• 1. gchemglobal.com [gchemglobal.com]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. ziath.com [ziath.com]
• 4. How do you use dmso | Shanghai Yearn Chemical Science-Tech Co., Ltd [yearnintl.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Nuances of SNAr on 1-chloro-6-fluoroisoquinoline: A Technical Guide

For Immediate Release to the Scientific Community

As a cornerstone in the synthesis of novel therapeutics and functional materials, the isoquinoline scaffold continues to be of paramount interest. Specifically, 1-chloro-6-fluoroisoquinoline serves as a versatile precursor, offering two distinct sites for nucleophilic aromatic substitution (SNAr). However, the inherent challenge of controlling regioselectivity at the C1 versus the C6 position often presents a significant hurdle for researchers. This technical support center provides a comprehensive guide, in a user-friendly question-and-answer format, to empower scientists in optimizing their SNAr reactions on this valuable substrate. Here, we dissect the underlying mechanistic principles and offer field-proven troubleshooting strategies to navigate the complexities of this reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary factor determining whether a nucleophile will react at the C1-chloro or C6-fluoro position of 1-chloro-6-fluoroisoquinoline?

The regioselectivity of SNAr on 1-chloro-6-fluoroisoquinoline is a classic example of the interplay between electronic effects and the nature of the leaving group.

• Electronic Activation: In the isoquinoline ring system, the C1 position is inherently more activated towards nucleophilic attack. This is because the nitrogen atom at position 2 can effectively stabilize the negative charge of the Meisenheimer intermediate through resonance, a key step in the SNAr mechanism.[1][2]

• Leaving Group Ability: In many SNAr reactions, fluoride is a better leaving group than chloride, especially when the reaction is activated by strong electron-withdrawing groups.[3][4] This is due to the high electronegativity of fluorine, which polarizes the C-F bond, making the carbon more electrophilic.

Therefore, a delicate balance exists: the inherent electronic preference for C1 substitution versus the potentially better leaving group at C6. For most nucleophiles, the electronic activation at C1 is the dominant factor, leading to preferential substitution of the chlorine atom.

Q2: How does the nature of the nucleophile influence the regioselectivity?

The nucleophile's character plays a crucial role in directing the substitution.

• Hard vs. Soft Nucleophiles: According to Hard and Soft Acids and Bases (HSAB) theory, the C1 position, being adjacent to the imine nitrogen, can be considered a "harder" electrophilic center compared to the C6 position on the benzene ring. Therefore, "hard" nucleophiles (e.g., alkoxides, primary amines) are more likely to react at C1. Conversely, "softer" nucleophiles (e.g., thiols) might show a greater propensity for reaction at C6, although the C1 preference often still dominates.

• Steric Hindrance: Bulky nucleophiles may face greater steric hindrance when attacking the C1 position due to the proximity of the peri-hydrogen at C8. In such cases, the less hindered C6 position might become a more favorable site for attack.

Q3: Can I control the regioselectivity by changing the reaction conditions?

Yes, manipulating the reaction conditions can shift the balance between kinetic and thermodynamic control, thereby influencing the product distribution.

• Temperature: Reactions at lower temperatures often favor the kinetically controlled product, which is typically the one that forms faster.[5][6][7][8][9] In the case of 1-chloro-6-fluoroisoquinoline, substitution at the electronically activated C1 position generally has a lower activation energy and is thus the kinetic product. Higher temperatures can allow the reaction to reach thermodynamic equilibrium, favoring the most stable product.[5][6][7][8][9] The relative stability of the 1-substituted versus the 6-substituted product would need to be determined on a case-by-case basis, potentially through computational modeling.

• Solvent: The choice of solvent can significantly impact the reaction rate and selectivity. Polar aprotic solvents like DMF, DMSO, and NMP are commonly used for SNAr reactions as they can solvate the cation of the base and leave the nucleophile more reactive.[10] The solvent can also influence the stability of the Meisenheimer intermediates for C1 and C6 attack differently, thus affecting the regioselectivity.[11][12]

• Base: The strength and type of base used can influence the deprotonation of the nucleophile and the overall reaction rate.[4] For weakly acidic nucleophiles, a strong, non-nucleophilic base is required. The choice of base can also affect the solubility of reactants and intermediates, which may have an indirect effect on selectivity.

Troubleshooting Guide

Problem 1: My reaction is giving me a mixture of C1 and C6 substituted products. How can I improve the selectivity for the C1 position?

• Lower the Reaction Temperature: To favor the kinetically preferred C1 product, try running the reaction at a lower temperature (e.g., room temperature or 0 °C). This will slow down both reaction pathways but will have a more pronounced effect on the higher activation energy pathway leading to the C6 product.

• Choose a "Harder" Nucleophile: If possible, consider using a less polarizable (harder) nucleophile.

• Optimize Your Solvent: Experiment with different polar aprotic solvents. Sometimes a change from DMSO to DMF, or vice versa, can alter the product ratio.

Problem 2: I am not getting any reaction, or the reaction is very slow.

• Increase the Temperature: SNAr reactions often require elevated temperatures to proceed at a reasonable rate. A stepwise increase in temperature (e.g., from room temperature to 50 °C, then to 80 °C or higher) is a standard approach.

• Use a Stronger Base: If your nucleophile is a weak acid (e.g., an alcohol or a secondary amine), ensure you are using a sufficiently strong base (e.g., NaH, K2CO3, Cs2CO3) to generate the nucleophile in situ.

• Check Your Reagents: Ensure your solvent is anhydrous and your reagents are pure. Water can compete as a nucleophile and can also deactivate strong bases.

Problem 3: I am observing decomposition of my starting material or product.

• Lower the Reaction Temperature: High temperatures can lead to side reactions and degradation. Find the minimum temperature at which the reaction proceeds efficiently.

• Use a Milder Base: A very strong base might be causing unwanted side reactions. Consider a weaker inorganic base like K2CO3 or an organic base like DIPEA.

• Reduce Reaction Time: Monitor the reaction closely by TLC or LC-MS and stop it as soon as the starting material is consumed to prevent product degradation.

Experimental Protocols

Protocol 1: General Procedure for Selective C1-Amination

This protocol provides a starting point for the reaction of 1-chloro-6-fluoroisoquinoline with a primary or secondary amine.

dot

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. d-nb.info [d-nb.info]
• 3. chemrxiv.org [chemrxiv.org]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 8. dalalinstitute.com [dalalinstitute.com]
• 9. jackwestin.com [jackwestin.com]
• 10. SNAr Reaction in Common and Emerging N-based Dipolar Aprotic Solvents - Wordpress [reagents.acsgcipr.org]
• 11. researchgate.net [researchgate.net]
• 12. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]

Purification methods for 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid

Technical Support Center: Purification of 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid

Case ID: ISOQ-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Optimization of Purification Protocols for CAS 1599376-28-9[1]

Executive Summary

You are dealing with 1-Chloro-6-fluoroisoquinoline-3-carboxylic acid , a critical intermediate often utilized in the synthesis of HIF prolyl hydroxylase inhibitors (e.g., Roxadustat analogs).[1]

Critical Chemical Behavior:

• Acidity: The C3-carboxylic acid moiety (pKa ~3.5–4.0) allows for pH-switchable solubility.[1]

• Reactivity Warning: The C1-chloro group is an imidoyl chloride analog. While relatively stable, it is susceptible to nucleophilic attack (hydrolysis to the 1-hydroxy/isoquinolone species) under harsh acidic/basic conditions at elevated temperatures.[2] Avoid prolonged boiling in strong aqueous acid or base.

• Solubility: Low water solubility at neutral/acidic pH; soluble in polar aprotic solvents (DMSO, DMF) and basic aqueous media.[2]

Module 1: Diagnostic Triage & Decision Matrix

Before selecting a protocol, assess your crude material's profile.[2][3]

Visual Inspection:

• Pale Yellow Solid: Likely high purity (>90%). Proceed to Protocol B (Recrystallization) .

• Dark Brown/Black Tar: Indicates polymerization or oxidation byproducts. Requires Protocol A (Acid-Base Extraction) followed by Protocol C (Chromatography) .[1][2]

• Wet/Sticky Solid: Residual solvents or inorganic salts. Proceed to Protocol A .

Purification Decision Tree

Figure 1: Strategic decision matrix for selecting the optimal purification workflow based on impurity profile.[1]

Module 2: Experimental Protocols

Protocol A: Acid-Base Extraction (The "pH Switch")

Best for: Removing non-acidic organic impurities (e.g., unreacted 1-chloroisoquinoline precursors).[1][2]

Theory: The carboxylic acid is deprotonated by weak base (bicarbonate/carbonate), moving the product into the aqueous phase. Neutral impurities remain in the organic phase.

Step-by-Step:

• Dissolution: Suspend crude solid in 5% NaHCO₃ (aq) (10 mL/g). Stir at room temperature until dissolved.

  • Note: If dissolution is slow, use 1N NaOH but keep temperature < 20°C to prevent C1-Cl hydrolysis.[1][2]

• Wash: Extract the aqueous layer twice with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (5 mL/g).

  • Action: Discard these organic layers (contains neutral impurities).

• Precipitation: Cool the aqueous layer to 0–5°C. Slowly add 2N HCl dropwise with vigorous stirring.

  • Target: Adjust pH to ~2.0–3.0. The product will precipitate as a thick solid.

• Isolation: Filter the solid. Wash with cold water (3x) to remove inorganic salts (NaCl).[2]

• Drying: Vacuum dry at 45°C.

Protocol B: Recrystallization (High Purity)

Best for: Final polishing of material with >90% purity.

Solvent System: Ethanol/Water (Preferred) or Glacial Acetic Acid.

Step-by-Step:

• Solvation: Place crude solid in a flask. Add Ethanol (absolute) (approx. 10-15 mL/g).[1][2]

• Heating: Heat to reflux (approx. 78°C). If solid does not dissolve completely, add small aliquots of Ethanol.[2]

  • Tip: If colored impurities persist, add activated charcoal (5% w/w), reflux for 10 min, and filter hot through Celite.

• Nucleation: Remove from heat. Add Water dropwise to the hot solution until a faint turbidity persists.

• Crystallization: Allow the solution to cool slowly to room temperature, then chill in an ice bath (0-4°C) for 2 hours.

• Filtration: Collect crystals via vacuum filtration.[4] Wash with cold Ethanol/Water (1:1 mixture).

Protocol C: Flash Column Chromatography

Best for: Complex mixtures where Protocol A fails.

Stationary Phase: Silica Gel (230-400 mesh).[1] Mobile Phase:

• Solvent A: Dichloromethane (DCM)[2]

• Solvent B: Methanol containing 1% Acetic Acid (or Formic Acid).

• Gradient: 0% to 10% B in A.

Critical Technical Note: You must add acid (AcOH/Formic) to the mobile phase. Without it, the carboxylic acid moiety will interact strongly with the silica, causing severe peak tailing and irreversible adsorption.[2]

Module 3: Quantitative Data & Reference

Solvent Selection Guide

Solvent	Solubility (Cold)	Solubility (Hot)	Suitability	Notes
Water	Insoluble	Insoluble	Anti-solvent	Used to crash out product from organics.[1]
Ethanol	Low	High	Excellent	Primary recrystallization solvent.
Ethyl Acetate	Moderate	High	Good	Good for extraction; less ideal for crystallization.
DCM	Moderate	High	Extraction	Good for washing away non-polar impurities.
DMSO/DMF	High	High	Poor	Avoid unless necessary; difficult to remove.
5% NaHCO₃	High (as salt)	N/A	Excellent	Basis for Protocol A.

Module 4: Troubleshooting (FAQ)

Q1: My yield is significantly lower than expected after Acid-Base extraction.

• Root Cause: The product is likely amphoteric or slightly soluble in water at pH < 2 due to protonation of the isoquinoline nitrogen (though less likely with the electron-withdrawing Cl/F/COOH).

• Fix: Ensure pH is strictly between 2.0 and 3.0. Do not go too acidic (pH < 1) or too basic. Check the filtrate by TLC; if product exists, extract the aqueous filtrate with EtOAc.

Q2: I see a new impurity spot appearing after heating.

• Root Cause: Hydrolysis of the C1-Chloro group to a C1-Hydroxyl group (forming the isoquinolone).[1]

• Fix: Reduce temperature during recrystallization. Do not boil in aqueous base. Ensure your solvents are dry (anhydrous) if heating for prolonged periods.

Q3: The solid is sticky/oily after precipitation.

• Root Cause: Occlusion of solvent or impurities preventing crystal lattice formation.

• Fix: Triturate (grind under solvent) the sticky solid with Diethyl Ether or Hexanes. This often induces crystallization. Alternatively, dissolve in a minimum amount of Methanol and precipitate slowly with Water.[2]

References

• Source: World Intellectual Property Organization (WO2007014940)

• General Purific

  • Source: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann.[1]

  • Context: Authoritative standard for recrystallization solvents and pKa-based extraction techniques.[1]

  • URL:[Link][2]

• Process for the Preparation of Roxadustat (FG-4592)

Sources

• 1. prepchem.com [prepchem.com]
• 2. CN101781247B - New method for synthesizing substituted 3-quinoline carboxylic acid and analogue - Google Patents [patents.google.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Isoquinoline Derivatives Stability Guide

Topic: Preventing hydrolysis of 1-chloroisoquinoline during workup

Executive Summary & Chemical Context[2][3][4][5][6][7][8][9][10][11]

1-Chloroisoquinoline is a critical intermediate in the synthesis of isoquinoline-based pharmaceuticals.[1] However, users frequently report a specific failure mode: the conversion of the desired low-melting chloro-product (mp 31–36 °C) into a high-melting white solid, Isocarbostyril (Isoquinolin-1(2H)-one, mp ~208 °C).[1]

The Root Cause: The C1 position of the isoquinoline ring is highly electrophilic due to the electron-withdrawing nature of the adjacent nitrogen. Under acidic conditions (common during POCl₃ quenching) or elevated temperatures, water acts as a nucleophile, displacing the chloride to form the thermodynamically stable amide tautomer (isocarbostyril).

This guide provides the protocols necessary to arrest this hydrolysis pathway during the critical workup phase.

Troubleshooting & Diagnostics (Q&A)

Q1: I quenched my POCl₃ reaction with water, and the product precipitated as a white solid that is insoluble in DCM. What happened?

Diagnosis: You have likely hydrolyzed your product to Isocarbostyril.[1] The Mechanism: Quenching excess POCl₃ with water generates massive amounts of HCl and heat.

In this hot, highly acidic aqueous environment, the nitrogen of the isoquinoline ring becomes protonated, significantly increasing the electrophilicity of the C1 carbon.[1] Water attacks C1, displacing chloride.[1] Corrective Action: You cannot reverse this reaction. For the next batch, you must remove excess POCl₃ via vacuum distillation before adding any water. See Protocol A .

Q2: My TLC shows the product spot, but it streaks significantly on silica gel. Is it decomposing?

Diagnosis: Likely yes. Silica gel is slightly acidic (pH 4–5).[1] The Mechanism: The acidic surface of the silica can protonate the isoquinoline nitrogen, slowing elution (streaking) and catalyzing hydrolysis if any residual moisture is present in the solvent or on the column. Corrective Action: Passivate your silica column.[1] Pre-wash the column with mobile phase containing 1% Triethylamine (Et₃N) to neutralize acidic sites. Ensure your eluent (e.g., Hexane/EtOAc) is strictly anhydrous.[1]

Q3: Can I store 1-chloroisoquinoline in the fridge for long periods?

Diagnosis: Only if strictly anhydrous. Technical Insight: 1-Chloroisoquinoline is a low-melting solid that can absorb atmospheric moisture.[1] Over weeks, this moisture will slowly convert the surface of the material to isocarbostyril. Recommendation: Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C. If the material turns cloudy or develops a high-melting precipitate, repurify immediately.

Visualizing the Failure Mode

The following diagram illustrates the mechanistic pathway of hydrolysis that must be interrupted.

Figure 1: Acid-catalyzed hydrolysis pathway.[1] The protonation of Nitrogen activates C1 for water attack.

Validated Experimental Protocols

Protocol A: The "Distill-First" Method (Recommended)

Use this standard protocol to minimize contact between the product and hot acid.[1]

• Evaporation: Upon reaction completion, remove excess POCl₃ completely via vacuum distillation (rotary evaporator with a base trap) at reduced pressure.

  • Why? Removing POCl₃ prevents the generation of HCl during the aqueous quench.

• Solvent Exchange: Redissolve the dark residue in dry Dichloromethane (DCM) or Chloroform.

• Cold Quench: Pour the organic solution slowly into a stirred mixture of Ice and Saturated NaHCO₃ (aq) .

  • Why? The base neutralizes any residual acid immediately. The ice keeps the temperature low to kinetically inhibit hydrolysis.

• Separation: Separate layers immediately. Wash the organic layer once with cold brine.

• Drying: Dry over Anhydrous Na₂SO₄ and concentrate.

Protocol B: The "Ammonia Wash" Method (Alternative)

Use this if distillation is not feasible (e.g., small scale).[1]

• Quench: Pour the reaction mixture slowly onto crushed ice (Wait for the violent reaction to subside).

• Basify: Immediately add concentrated Ammonium Hydroxide (NH₄OH) until pH > 9.

  • Why? While OH⁻ is a nucleophile, the formation of the free base (deprotonated isoquinoline) makes the C1 position less electrophilic than it is in the protonated state.

• Extraction: Extract rapidly with DCM (3x).

• Dry: Dry over MgSO₄.

Comparative Data: Stability Factors

The following table summarizes the risk factors associated with different workup variables.

Variable	Condition	Hydrolysis Risk	Technical Note
Temperature	> 40 °C	HIGH	Reaction rate increases significantly; keep workup < 10 °C.
pH	Acidic (pH < 4)	CRITICAL	Protonation activates C1.[1] Avoid prolonged exposure.[1]
pH	Neutral (pH 7)	MODERATE	Slow hydrolysis over hours.[1]
pH	Basic (pH > 9)	LOW	Deprotonated ring is less electrophilic; safest for workup.[1]
Solvent	Ether/THF	MODERATE	Miscibility with water can increase hydrolysis rate.[1]
Solvent	DCM/CHCl₃	LOW	Immiscibility protects the product in the organic phase.

Workup Decision Logic

Use this flow chart to determine the correct processing steps for your specific batch.

Figure 2: Decision tree for selecting the safest quenching protocol based on equipment availability.[1]

References

• Thieme Connect. (n.d.).[1] Science of Synthesis: Isoquinolines. Retrieved February 17, 2026, from [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Org. Synth. 2025, 102, 276–302.[1] Retrieved February 17, 2026, from [Link][1]

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved February 17, 2026, from [Link]

Sources

• 1. 1-Chloroisoquinoline synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

19F NMR Shift Analysis of 6-Fluoroisoquinoline Derivatives: A Comparative Technical Guide

Executive Summary

In medicinal chemistry, the 6-fluoroisoquinoline scaffold represents a privileged pharmacophore, often utilized to modulate metabolic stability (blocking C6 oxidation) or to enhance potency via specific hydrophobic interactions. While ^1H NMR is standard for structural verification, it frequently fails in substituted isoquinolines due to signal crowding in the aromatic region (7.0–8.5 ppm).

^1H NMR vs. ^19F NMR Performance Comparison

Feature	^1H NMR	^19F NMR	Advantage
Spectral Window	~10 ppm	~400 ppm	^19F (Zero overlap)
Solvent Interference	High (residual peaks)	None	^19F (Clean baseline)
Isomer Resolution	Difficult (requires 2D)	Instant (distinct shifts)	^19F (High dispersion)

| Quantification | Complex (integrals overlap) | Precise (qNMR ready) | ^19F (100% abundance) |[1]

This guide provides a technical analysis of ^19F chemical shifts for 6-fluoroisoquinoline derivatives, focusing on isomeric distinction, substituent electronic effects, and a validated experimental protocol for quantitative analysis.

Part 1: Isomeric Distinction (The Baseline Landscape)

Distinguishing the 6-fluoro isomer from its 5-, 7-, or 8-fluoro regioisomers is critical during early-stage synthesis. The nitrogen heteroatom in the isoquinoline ring exerts a strong, distance-dependent desshielding effect that allows for rapid identification.

Theoretical Shift Ranges

The chemical shift (

) is governed by the local electron density. The pyridine ring acts as an electron sink, deshielding fluorine nuclei closer to the nitrogen or in conjugation with it.

• 6-Fluoro (Target): Located on the carbocyclic ring, meta to the ring fusion. It is moderately shielded compared to positions conjugated with the nitrogen.

• 5-Fluoro: Peri position to the C4 proton and spatially close to the nitrogen ring fusion. Often shows unique deshielding due to the "peri-effect" and steric compression.

• 7-Fluoro: Para to the ring fusion (C4a).

• 8-Fluoro: Peri to the nitrogen lone pair (if protonated) or C1.

Comparative Shift Table (Predicted Ranges in CDCl

) Note: Values are relative to CFCl (0 ppm). Shifts vary by ±2 ppm based on concentration and solvent.

Isomer	Approx. Shift ( )	Multiplicity ( H-coupled)	Mechanistic Driver
6-Fluoroisoquinoline	-108 to -112 ppm	td ( Hz)	Meta to fusion; moderate conjugation.
5-Fluoroisoquinoline	-118 to -125 ppm	dd (Strong coupling to H4)	Steric "peri" compression; high shielding.
7-Fluoroisoquinoline	-105 to -109 ppm	ddd	Para to fusion; similar to 6-F but distinct coupling.
8-Fluoroisoquinoline	-125 to -135 ppm	dd	Proximity to Nitrogen; electronic field effects.

Critical Insight: The 6-F signal is best identified not just by shift, but by its coupling pattern. It typically appears as a triplet of doublets (td) due to coupling with H5 and H7 (large

) and H8 (smaller ).

Part 2: Substituent Effects (SAR Monitoring)

In drug development, we derivatize positions C1, C3, and C4. ^19F NMR is an excellent reporter for these changes.[2] The 6-F atom "feels" electronic perturbations transmitted through the conjugated

-system.

The Transmission Mechanism

Substituents at C1 (alpha to Nitrogen) have the strongest impact on the 6-F shift due to the direct resonance pathway.

Caption: Electronic effects from C1 substituents are transmitted through the nitrogen and the

-system, directly altering the electron density at the C6-Fluorine.

Comparative Data: Effect of C1-Substituents

Comparison of 6-fluoroisoquinoline (Parent) vs. C1-substituted analogs.

C1 Substituent	Electronic Nature	Effect on 6-F Shift ( )	Resulting Shift (Approx)
-H (Parent)	Neutral	0.0 ppm	-110.0 ppm
-Cl (Chloro)	EWG (-I, +R)	Deshielding (+2 to +4 ppm)	-107.0 ppm
-OMe (Methoxy)	EDG (+R)	Shielding (-3 to -5 ppm)	-114.0 ppm
-CN (Cyano)	Strong EWG (-I, -R)	Strong Deshielding (+5 to +8 ppm)	-103.0 ppm

Application Note: If you synthesize 1-chloro-6-fluoroisoquinoline and the signal does not move downfield (deshielded) relative to the parent, you likely have the wrong isomer (e.g., substitution occurred at C3 or C4).

Part 3: Validated Experimental Protocol

To ensure reproducibility and quantitative accuracy (qNMR), follow this self-validating workflow.

Sample Preparation

• Solvent: CDCl

  is standard. For polar derivatives, use DMSO- , but note a solvent-induced shift of ~2-3 ppm (DMSO often deshields fluorine relative to chloroform).

• Internal Standard:

  -Trifluorotoluene ( -63.7 ppm). It is chemically inert and relaxes reasonably fast.

• Concentration: Maintain >5 mg/mL for rapid acquisition.

Acquisition Parameters (The "Trust" Factors)

• Pulse Sequence: zgig (Inverse gated decoupling). This decouples protons to collapse multiplets into singlets (increasing S/N) but suppresses the Nuclear Overhauser Effect (NOE) to ensure integration accuracy.

• Spectral Width: 200 ppm (ensure coverage from -50 to -250 ppm).

• Relaxation Delay (D1):

  • Screening: 1.0 s.

  • Quantification (qNMR):20.0 s . (Fluorine T1 values in heterocycles can range from 2–5 seconds; D1 must be

    ).

• Offset (O1): Center at -100 ppm.

Workflow Diagram

Caption: Decision tree for quantitative ^19F NMR analysis of fluoroisoquinolines.

References

• Dungan, C. H., & Van Wazer, J. R. (1970). Compilation of Reported F19 NMR Chemical Shifts. Wiley-Interscience.

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley. Link

• Adcock, W., et al. (1976). Substituent effects by 19F nuclear magnetic resonance: Polar and

  -electron effects. Australian Journal of Chemistry, 29(12), 2571. Link

• Rosenau, T., et al. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. Journal of Organic Chemistry, 83(6), 3220–3225.[3] Link[3]

• Tormena, C. F., et al. (2010). A survey of wave function effects on theoretical calculation of gas phase 19F NMR chemical shifts. Journal of Fluorine Chemistry, 131(1), 47–52.[3]

Sources

• 1. rsc.org [rsc.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. escholarship.org [escholarship.org]

Mass spectrometry fragmentation pattern of chloroisoquinoline acids

Advanced Application Guide: Mass Spectrometry Fragmentation of Chloroisoquinoline Acids

Part 1: Executive Summary & Strategic Relevance

Chloroisoquinoline acids, particularly 1-chloro-4-hydroxyisoquinoline-3-carboxylic acid , represent a critical structural class in medicinal chemistry, serving as core scaffolds for Hypoxia-Inducible Factor Prolyl Hydroxylase Inhibitors (HIF-PHIs) used in treating anemia (e.g., related to FG-2216 and Roxadustat metabolites).

Accurate characterization of these compounds requires navigating a unique mass spectrometric challenge: gas-phase ion-molecule reactions . Unlike standard fragmentation where ions only lose mass, chloroisoquinoline acids often exhibit "pseudo-losses" or mass gains (e.g., +18 Da water adducts) within the collision cell, driven by the high reactivity of the acylium ion intermediate.

This guide provides a definitive workflow to distinguish these artifacts from genuine metabolic transformations, ensuring data integrity in drug metabolism and pharmacokinetics (DMPK) studies.

Part 2: Theoretical Framework & Fragmentation Mechanism

The Chlorine Isotope Signature

Before analyzing fragmentation, the molecular ion (

) must be validated via the chlorine isotope pattern.

• Observation: A distinct

  and peak pair with an intensity ratio of approximately 3:1 .

• Utility: Differentiates chloroisoquinoline from non-chlorinated analogs (e.g., fluoro- or des-chloro variants) immediately upon ionization.

The "Ortho-Effect" and Gas-Phase Water Addition

The fragmentation of 1-chloro-4-hydroxyisoquinoline-3-carboxylic acid (

) in ESI+ mode is dominated by an interaction between the C1-chloro, C4-hydroxy, and C3-carboxyl groups.

• Step 1: Acylium Ion Formation: The protonated acid readily loses water (

  , -18 Da) or, if starting from an amide, the amine side chain.

• Step 2: The "Phantom" Mass Shift: The resulting highly reactive acylium ion often reacts with residual water in the collision cell (ion trap or collision cell background), leading to a rapid re-addition of

  .

• Step 3: Radical Cleavages: High-energy collisions eventually force the loss of the carboxyl group (

  ) or the chlorine radical, though the latter is less common due to the strength of the bond.

Visualization: Fragmentation Pathway

Caption: Figure 1. ESI+ Fragmentation pathway of 1-chloroisoquinoline-3-carboxylic acid, highlighting the reversible water loss/addition cycle characteristic of this scaffold.

Part 3: Comparative Analysis

To validate the identity of a chloroisoquinoline acid, it must be compared against specific alternatives. The table below contrasts the target analyte with its non-chlorinated analog and a positional isomer.

Table 1: Comparative MS/MS Performance

Feature	Chloroisoquinoline Acid (Target)	Des-chloro Analog (Alternative)	Quinoline Isomer (Alternative)
Precursor Ion	224 / 226 (3:1 ratio)	190 (No isotope pattern)	224 / 226 (3:1 ratio)
Key Neutral Loss	(18 Da), (28 Da)	,	(27 Da)
Mechanism	Ortho-effect: Facile water elimination/addition cycle due to C3/C4 proximity.	Standard carboxylic acid losses.[1]	Ring Cleavage: Quinoline nitrogen often drives HCN loss rather than water cycling.
Diagnostic Ion	206 (Acylium)	172	197 ( )
Collision Energy	Low to Medium (15-25 eV)	Medium (20-30 eV)	High (>30 eV) required for ring opening.

Key Differentiator: The Quinoline isomer typically favors ring fragmentation (loss of HCN) over the side-chain water loss observed in the Isoquinoline structure due to the specific electron density at the nitrogen position [1].

Part 4: Validated Experimental Protocol

This protocol is designed for LC-ESI-MS/MS using a Triple Quadrupole (QqQ) or Q-TOF system.

Phase 1: Chromatographic Separation

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (Essential for protonation).

• Mobile Phase B: Acetonitrile (MeOH can cause transesterification artifacts).

• Gradient: 5% B to 95% B over 10 minutes. Note: Chlorinated acids are moderately hydrophobic and typically elute between 6-8 minutes.

Phase 2: Mass Spectrometry Settings (ESI+)

• Ionization: Electrospray Positive (ESI+).[2][3]

• Capillary Voltage: 3.0 - 3.5 kV.

• Source Temperature: 350°C (High temp ensures desolvation but avoid thermal degradation).

• Collision Gas: Nitrogen or Argon.

Phase 3: MS/MS Acquisition Logic

• Full Scan (MS1): Confirm presence of doublet peaks (

  and ) separated by 2.0 Da.

• Product Ion Scan: Select the

  isotope (lower mass) as the precursor.

• Step-Ramp Collision Energy: Acquire spectra at 10, 20, and 40 eV.

  • 10 eV: Dominant peak should be

    .

  • 20-40 eV: Appearance of skeletal fragments (ring cleavage).

Part 5: References

• Möller, K. et al. (2008). Gas phase reaction of substituted isoquinolines to carboxylic acids in ion trap and triple quadrupole mass spectrometers. Journal of Mass Spectrometry.

• NIST Mass Spectrometry Data Center. Isoquinoline Mass Spectrum (Electron Ionization). NIST Chemistry WebBook, SRD 69.

• Sterling Pharma Solutions. High resolution mass spectrometry for impurity profiling (Chlorine Isotope Patterns).

• Uchiyama, N. et al. (2016). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates. Forensic Toxicology.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Quinoline vs. Isoquinoline Carboxylic Acids in Drug Discovery

Executive Summary

This guide provides a technical comparison between quinoline and isoquinoline carboxylic acids , two isomeric scaffolds central to medicinal chemistry. While they share the formula C₁₀H₇NO₂, the positional difference of the nitrogen atom dictates divergent electronic properties, metal chelation modes, and biological targets.

• Quinoline-3-carboxylic acids (e.g., fluoroquinolones) are the gold standard for DNA gyrase inhibition via a specific magnesium-water bridge mechanism.

• Isoquinoline-1-carboxylic acids and their derivatives often act through allosteric modulation or intercalation , showing distinct promise against drug-resistant Gram-positive strains (e.g., MRSA) and in oncology, with a generally safer metabolic profile regarding genotoxicity.

Structural & Mechanistic Foundations

Chemical Architecture & Basicity

The fundamental difference lies in the nitrogen position relative to the carbocyclic ring. This affects the pKa and the vector of the lone pair, influencing both solubility and target binding.

Feature	Quinoline Carboxylic Acids	Isoquinoline Carboxylic Acids
N Position	Position 1 (adjacent to fused ring)	Position 2 (separated by one carbon)
Key Isomers	2-COOH (Quinaldic acid), 3-COOH, 4-COOH	1-COOH, 3-COOH
Basicity (Parent)	pKa ~ 4.94 (Less basic)	pKa ~ 5.40 (More basic)
Chelation Geometry	2-COOH: Forms stable 5-membered chelate rings (N-C-COOH). 3-COOH: Requires 4-oxo group for chelation (Gyrase motif).	1-COOH: Forms stable 5-membered chelate rings (N-C-COOH). 3-COOH: Weaker chelation potential due to geometry.

Metalloenzyme Inhibition & Chelation

The ability to chelate divalent cations (Mg²⁺, Zn²⁺, Fe²⁺) is a core mechanism for both scaffolds.

• Quinoline-2-carboxylic acid (Quinaldic Acid): A classic bidentate ligand. The N and carboxylate oxygen form a planar, sterically unhindered 5-membered ring with metal ions. This is exploited in inhibiting metalloproteases and in analytical chemistry for metal separation.

• Isoquinoline-1-carboxylic acid: Structurally analogous to quinaldic acid. It also forms a 5-membered chelate ring.[1] However, the higher basicity of the isoquinoline nitrogen often results in complexes with higher thermodynamic stability constants (log K) for certain transition metals compared to their quinoline counterparts, potentially leading to tighter binding in metalloenzyme active sites.

Biological Activity Comparison

Antibacterial Activity: The Gyrase Divide

The most significant divergence occurs in antibacterial mechanism.

Quinoline-3-Carboxylic Acids (The "Canonical" Pathway)

This scaffold is the backbone of fluoroquinolones (e.g., Ciprofloxacin).

• Mechanism: They function as DNA Gyrase Poisons .[2] The 3-carboxylate and 4-oxo groups chelate a Mg²⁺ ion, which coordinates with water molecules to bridge the drug to the Serine/Acidic residues of the GyrA subunit. This stabilizes the cleaved DNA-enzyme complex, leading to cell death.

• SAR Requirement: The 2,3-double bond, 4-oxo, and 3-COOH are non-negotiable for this specific binding mode.

Isoquinoline Derivatives (The "Alternative" Pathway)

Isoquinoline derivatives generally do not fit the canonical Gyrase binding pocket (QBP) in the same orientation due to the N-position shift.

• Mechanism:

  • Allosteric Inhibition: Recent studies (e.g., isoquinoline sulfonamides) identify binding to a hydrophobic pocket in GyrA, distinct from the fluoroquinolone site.[3] This allows activity against quinolone-resistant strains.[4]

  • Intercalation: Planar isoquinoline-1-carboxamides can act as DNA intercalators, disrupting replication non-specifically compared to the precision of gyrase poisons.

  • FtsZ Targeting: Some 1-substituted isoquinolines inhibit FtsZ (bacterial tubulin homolog), preventing cell division.

Anticancer & Cytotoxicity

• Quinoline-2-carboxylic acids: Show selective cytotoxicity against breast (MCF7) and cervical (HeLa) cancer lines.[5] The mechanism often involves intercalation and inhibition of cell respiration.

• Isoquinoline-1-carboxamides: These derivatives have demonstrated potent antitumor activity. The amide linker allows for diverse substitution (SAR exploration), often yielding compounds with IC50 values in the low micromolar range against colon and lung cancer lines.

Metabolism & Safety (Crucial Differentiator)

• Quinoline: Metabolized via CYP450 to a 5,6-epoxide intermediate. This epoxide is electrophilic and can bind DNA, posing a genotoxicity/carcinogenicity risk .

• Isoquinoline: Does not form a comparable mutagenic epoxide intermediate during metabolism. This makes the isoquinoline scaffold inherently safer for chronic administration in early-stage drug design.

Visualizations

Mechanism of Action Comparison

The following diagram contrasts the binding modes of the two scaffolds.

Caption: Comparison of the canonical DNA Gyrase poisoning by Quinolines vs. the pleiotropic/allosteric mechanisms of Isoquinolines.

SAR Decision Tree

A logical flow for selecting the appropriate scaffold based on therapeutic intent.

Caption: Decision matrix for medicinal chemists selecting between Quinoline and Isoquinoline based on functional group position and desired activity.

Experimental Data & Protocols

Comparative Data Table

The following table summarizes literature values for key biological activities. Note the distinct potency of quinolones against Gram-negatives versus the emerging Gram-positive activity of isoquinolines.

Compound Class	Target Strain / Cell Line	Activity Metric	Value (approx.)	Reference
Quinoline-3-COOH (Ciprofloxacin)	E. coli (Gram -)	MIC	0.004 - 0.015 µg/mL	[1]
Isoquinoline-1-carboxamide	E. coli (Gram -)	MIC	> 64 µg/mL (Inactive)	[2]
Isoquinoline-1-carboxamide	S. aureus (MRSA)	MIC	16 - 32 µg/mL	[2]
Quinoline-2-COOH	MCF7 (Breast Cancer)	IC50	~9.1 µg/mL	[3]
Isoquinoline-1-COOH ester	HCT-116 (Colon Cancer)	IC50	3.93 µM	[2]

Protocol: Synthesis of Isoquinoline-1-Carboxylic Acid (Reissert Method)

This protocol is preferred for its reliability in generating the 1-COOH functionality, which is harder to access than the quinoline-2-COOH.

Principle: Conversion of isoquinoline to a Reissert compound (1-cyano-2-benzoyl-1,2-dihydroisoquinoline) followed by hydrolysis.

Reagents: Isoquinoline, Benzoyl chloride, KCN (Caution!), H₂SO₄/H₂O.

Step-by-Step Workflow:

• Reissert Compound Formation:

  • Dissolve isoquinoline (0.1 mol) in CH₂Cl₂ (100 mL).

  • Add a solution of KCN (0.3 mol) in water (50 mL) with vigorous stirring.

  • Dropwise add benzoyl chloride (0.2 mol) over 1 hour while maintaining temperature < 20°C.

  • Separate organic layer, wash with water, dilute acid, and bicarbonate. Dry and evaporate to yield the solid Reissert compound.

• Hydrolysis to Acid:

  • Reflux the Reissert compound (5 g) in a mixture of conc. HBr (20 mL) and acetic acid (20 mL) for 4 hours.

  • Mechanism:[5][6][7][8] The cyano group hydrolyzes to the acid, and the N-benzoyl group is cleaved, restoring the aromaticity.

  • Pour into ice water. The isoquinoline-1-carboxylic acid precipitates.

  • Purification: Recrystallize from ethanol.

• Validation:

  • Check Melting Point (~161°C).

  • IR: Carbonyl stretch ~1700 cm⁻¹.

Protocol: DNA Gyrase Supercoiling Assay

To distinguish between a gyrase poison (Quinoline) and a non-binder (Isoquinoline).

• Assay Mix: 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM Spermidine, 1 mM ATP, 6.5% Glycerol, 0.1 mg/mL Albumin.

• Substrate: Relaxed pBR322 plasmid DNA (0.4 µg).

• Enzyme: E. coli DNA Gyrase (1 U).

• Procedure:

  • Incubate DNA, Enzyme, and Test Compound (0.1 - 100 µM) at 37°C for 60 mins.

  • Stop Reaction: Add 0.2 volume of stop buffer (5% SDS, 0.25% Bromophenol Blue).

  • Analysis: Electrophoresis on 1% agarose gel.

  • Result:

    • Active (Quinoline): Presence of supercoiled bands (if catalytic inhibitor) or linear/nicked bands (if poison).

    • Inactive: DNA remains relaxed.

References

• Wolfson, J. S., & Hooper, D. C. (1985). "The fluoroquinolones: structures, mechanisms of action and resistance, and spectra of activity in vitro." Antimicrobial Agents and Chemotherapy, 28(4), 581-586. Link

• BenchChem Technical Support. (2025). "A Comparative Analysis of the Biological Activities of Isoquinoline-1-Carboxylic Acid Esters and Amides." BenchChem Guides. Link

• Abd-Ellah, H. S., et al. (2024).[3] "Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative Agents." PubMed Central. Link

• Popp, F. D. (1968).[9] "Reissert Compounds."[7][8][9][10] Advances in Heterocyclic Chemistry, 9, 1-25. Link

• Ghiladi, R. A., et al. (2024).[3] "Discovery of isoquinoline sulfonamides as allosteric gyrase inhibitors."[3] Nature Chemistry. Link

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Discovery of isoquinoline sulfonamides as allosteric gyrase inhibitors with activity against fluoroquinolone-resistant bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluoroquinolone-Gyrase-DNA Complexes: TWO MODES OF DRUG BINDING - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Computational Approaches to Develop Isoquinoline Based Antibiotics through DNA Gyrase Inhibition Mechanisms Unveiled through Antibacterial Evaluation and Molecular Docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reissert reaction - Wikipedia [en.wikipedia.org]
• 8. Reissert Reaction (Chapter 50) - Name Reactions in Organic Synthesis [cambridge.org]
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